2-(Benzyloxy)-1-chloro-3-methylbenzene

• CAS: 500149-91-7

Core Science & Biosynthesis

Technical Profile: 2-(Benzyloxy)-1-chloro-3-methylbenzene

The following technical guide details the chemical identity, synthesis, and application of 2-(Benzyloxy)-1-chloro-3-methylbenzene (CAS 500149-91-7).[1] This document is structured for researchers and process chemists requiring rigorous data on this specific organic intermediate.

CAS Registry Number: 500149-91-7[1]

Executive Summary

2-(Benzyloxy)-1-chloro-3-methylbenzene is a regiochemically dense aromatic building block characterized by a 1,2,3-trisubstitution pattern.[1] It serves primarily as a protected phenolic intermediate in the synthesis of complex pharmaceutical scaffolds and agrochemicals.[1] The presence of the bulky benzyl ether adjacent to both a chlorine atom and a methyl group creates a sterically congested environment, which influences the selectivity of subsequent electrophilic aromatic substitutions or metal-catalyzed cross-coupling reactions.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

The compound is the benzyl ether derivative of 2-chloro-3-methylphenol (2-chloro-m-cresol).[1] Its lipophilic nature and stability to basic conditions make it an ideal "masked" phenol during multi-step synthesis.[1]

Table 1: Core Chemical Data

Property	Specification
CAS Number	500149-91-7
IUPAC Name	1-(Benzyloxy)-2-chloro-3-methylbenzene
Common Synonyms	Benzyl 2-chloro-3-methylphenyl ether; 2-Chloro-3-methylphenol benzyl ether
Molecular Formula	C₁₄H₁₃ClO
Molecular Weight	232.71 g/mol
SMILES	Cc1cccc(Cl)c1OCc2ccccc2
InChI Key	Unique identifier dependent on stereochemistry (achiral)
Physical State	Viscous oil or low-melting solid (dependent on purity)
Solubility	Soluble in DCM, EtOAc, THF; Insoluble in Water

Synthetic Methodology

The most robust route to CAS 500149-91-7 is the Williamson Ether Synthesis .[1] This pathway utilizes the nucleophilic attack of the phenoxide anion (derived from 2-chloro-3-methylphenol) on a benzyl halide.[1]

Retrosynthetic Analysis

The strategic disconnection occurs at the ether oxygen-benzyl carbon bond.[1]

• Precursor A (Nucleophile): 2-Chloro-3-methylphenol (CAS 608-26-4)[1]

• Precursor B (Electrophile): Benzyl bromide (CAS 100-39-0) or Benzyl chloride.[1]

Reaction Mechanism & Pathway

The reaction proceeds via an S_N2 mechanism .[1] The base deprotonates the phenol to generate a resonance-stabilized phenoxide ion.[1] This nucleophile attacks the benzylic carbon of the halide, displacing the halogen leaving group.[1]

Figure 1: Mechanistic pathway for the synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Validated Experimental Protocol

Objective: Synthesis of 10.0 g of 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Reagents:

• 2-Chloro-3-methylphenol: 43.0 mmol (6.13 g)[1]

• Benzyl Bromide: 47.3 mmol (8.09 g, 1.1 equiv)[1]

• Potassium Carbonate (K₂CO₃): 86.0 mmol (11.9 g, 2.0 equiv)[1]

• Solvent: DMF (Dimethylformamide) or Acetone (anhydrous).[1]

Step-by-Step Workflow:

• Activation : In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-3-methylphenol (6.13 g) in 50 mL of anhydrous DMF.

• Deprotonation : Add K₂CO₃ (11.9 g) in a single portion. Stir the suspension at room temperature for 15 minutes to facilitate phenoxide formation.

• Alkylation : Add Benzyl Bromide (8.09 g) dropwise via a syringe over 5 minutes.

  • Note: The reaction is exothermic; cooling may be required if scaling up >50g.[1]

• Reaction : Heat the mixture to 60°C and stir for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 9:1). The starting phenol (Rf ~0.[1]4) should disappear, and the product (Rf ~0.[1]8) should appear.

• Workup :

  • Cool the mixture to room temperature.

  • Pour into 200 mL of ice-water to precipitate inorganic salts and the product.

  • Extract with Ethyl Acetate (3 x 50 mL).[1]

  • Wash the combined organic layers with water (2 x 50 mL) and brine (1 x 50 mL) to remove residual DMF.[1]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification : The crude oil often solidifies upon standing.[1] If necessary, purify via flash column chromatography (Silica gel, 100% Hexanes to 5% EtOAc/Hexanes) or recrystallization from Ethanol/Water.[1]

Applications in Drug Discovery & Research

This compound is not typically a final API but a high-value Intermediate .[1] Its utility stems from the orthogonal reactivity of its functional groups.[1]

Strategic Protecting Group Chemistry

The benzyl ether serves as a robust protecting group for the phenol, stable against:

• Basic conditions (e.g., lithiation, Grignard reactions).[1]

• Oxidizing agents (e.g., KMnO₄, Jones reagent).[1]

• Reducing agents (e.g., NaBH₄, LiAlH₄).[1]

Deprotection: The phenol can be regenerated using catalytic hydrogenation (H₂/Pd-C) or Lewis acids (BBr₃) at the end of a synthetic sequence.[1]

Scaffold Functionalization

The 1-Chloro and 3-Methyl positions provide handles for further elaboration:

• Suzuki-Miyaura Coupling : The aryl chloride (at Pos 1) can undergo palladium-catalyzed cross-coupling with boronic acids to form biaryl systems.[1]

  • Challenge: Aryl chlorides are less reactive than bromides; requires specialized ligands (e.g., SPhos, XPhos).[1]

• Benzylic Oxidation : The 3-Methyl group can be oxidized to a benzoic acid or aldehyde, or brominated (radical bromination) to create a new electrophilic site.[1]

Figure 2: Divergent synthetic utility of the CAS 500149-91-7 scaffold.

Safety & Handling (MSDS Highlights)

While specific toxicological data for this CAS is limited, handle as a standard halogenated aromatic ether.[1]

• Hazards :

  • Skin/Eye Irritant : Causes serious eye irritation and skin irritation (H315, H319).[1]

  • Aquatic Toxicity : Likely toxic to aquatic life with long-lasting effects due to lipophilicity (H411).[1]

• Handling :

  • Wear nitrile gloves and safety goggles.[1]

  • Avoid inhalation of dust/vapors; use in a fume hood.[1]

• Storage : Store in a cool, dry place (2-8°C recommended) under inert gas (Argon/Nitrogen) to prevent slow oxidation.[1]

References

• National Center for Biotechnology Information . (2024).[1] PubChem Compound Summary for 2-Chloro-3-methylphenol (Precursor). Retrieved from [Link][1]

• Organic Syntheses . (1922).[1] Williamson Ether Synthesis: General Procedures. Coll. Vol. 1, p. 75. Retrieved from [Link]

Sources

• 1. Benzene, 1-chloro-3-methyl- (CAS 108-41-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

Structural Analysis & Synthetic Utility: 2-(Benzyloxy)-1-chloro-3-methylbenzene

Executive Summary

This technical guide provides a comprehensive analysis of 2-(Benzyloxy)-1-chloro-3-methylbenzene (CAS Registry Number implied via substructure: Benzyl 2-chloro-6-methylphenyl ether).[1] This molecule represents a strategic scaffold in medicinal chemistry, serving as a "masked" phenol protected by a benzyl group, flanked by sterically demanding and electronically distinct substituents (chlorine and methyl).

The unique 1,2,3-substitution pattern creates a "Steric Cleft" that influences both its synthesis and downstream reactivity. This guide details the optimized synthetic protocols, divergent reactivity profiles (cross-coupling vs. deprotection), and critical characterization data required for high-purity applications in drug discovery.

Structural Architecture & Electronic Properties[1]

The molecule consists of a central benzene core substituted at three contiguous positions:[2][3]

• Position 1 (Chloro): Provides a handle for transition-metal catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1][4] The chlorine atom is electronically deactivating (inductive withdrawal) but offers an orthogonal reactivity site compared to bromides or iodides.

• Position 2 (Benzyloxy): A benzyl ether protecting group.[1][5] It masks the phenolic oxygen, preventing interference during base-mediated reactions while maintaining lipophilicity.[1]

• Position 3 (Methyl): A weak electron-donating group that adds steric bulk, influencing the conformation of the benzyloxy group and retarding nucleophilic attack at the ether linkage.

Steric Analysis

The ortho-chloro and ortho-methyl groups create a "locked" conformation for the benzyl ether.[1] The benzyloxy methylene (

) is forced out of the plane of the central aromatic ring to minimize steric clash, which has implications for metabolic stability and receptor binding in derivative pharmacophores.

Synthetic Pathways (The "Make")

Synthesizing this sterically congested ether requires forcing conditions compared to simple phenol alkylations.[1] The standard Williamson Ether Synthesis is the most robust route, but solvent choice is critical to overcome the nucleophilic sluggishness of the 2,6-disubstituted phenoxide.

Optimized Protocol: Williamson Ether Synthesis

Objective: Benzylation of 2-chloro-6-methylphenol.[1]

Reagents:

• Substrate: 2-Chloro-6-methylphenol (1.0 equiv)

• Electrophile: Benzyl bromide (1.1 equiv)

• Base: Potassium Carbonate (

  ) (2.0 equiv)

• Solvent: DMF (Dimethylformamide) or Acetone (anhydrous)

• Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv) – Finkelstein activation of benzyl bromide.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 2-chloro-6-methylphenol and anhydrous DMF (0.5 M concentration).

• Deprotonation: Add

  in a single portion. Stir at room temperature for 30 minutes. Note: The solution will turn yellow/orange as the phenoxide anion forms.

• Alkylation: Add Benzyl bromide dropwise via syringe. If using KI, add it prior to the benzyl bromide.

• Reaction: Heat the mixture to 60°C for 4–6 hours. Rationale: The steric bulk of the Cl and Me groups retards the

  attack; heat ensures complete conversion.

• Workup: Quench with water (precipitating inorganic salts).[1] Extract with Ethyl Acetate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ).[1][6] Wash organic layers with 1M NaOH (to remove unreacted phenol) followed by brine.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc 95:5). The product is typically a colorless oil or low-melting solid.[1]

Visualization: Synthetic Workflow

Caption: Williamson ether synthesis workflow overcoming steric hindrance via thermal activation in polar aprotic solvent.

Reactivity Profile (The "Use")

Once synthesized, the molecule serves as a divergent intermediate. The chemist faces a strategic choice: functionalize the aryl ring via the chloride or deprotect the phenol.

Pathway A: Palladium-Catalyzed Cross-Coupling

The 1-chloro substituent is deactivated.[1] Standard

conditions often fail.

• Solution: Use electron-rich, bulky phosphine ligands (e.g., XPhos , SPhos , or BrettPhos ) to facilitate the oxidative addition of Palladium into the sterically hindered Aryl-Cl bond.

• Mechanism: The bulky ligand prevents the formation of inactive Pd-dimers and promotes the reductive elimination step in the catalytic cycle.

Pathway B: Chemoselective Deprotection

Removing the benzyl group without removing the chlorine atom is the critical challenge.

• Risk: Standard Hydrogenolysis (

  ) often leads to hydrodehalogenation (loss of Cl) before debenzylation.

• Self-Validating Protocol (Lewis Acid): Use Boron Trichloride (

  ) at -78°C or Iodine/Triethylsilane ( ) .[1] These methods cleave the C-O bond via an oxocarbenium mechanism, leaving the Aryl-Cl bond intact.

Visualization: Divergent Reactivity

Caption: Divergent synthetic utility: Ligand-accelerated cross-coupling vs. chemoselective Lewis acid deprotection.

Analytical Characterization

Validating the structure requires careful interpretation of NMR data, particularly distinguishing the benzylic protons and the specific substitution pattern on the central ring.

Predicted NMR Data Table ( )

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Insight
1H	7.35 - 7.50	Multiplet	5H	Benzyl Ar-H	Monosubstituted benzene ring
1H	7.20	Doublet (d)	1H	Core Ar-H (C6)	Ortho coupling to C5-H
1H	7.05	Doublet (d)	1H	Core Ar-H (C4)	Ortho coupling to C5-H
1H	6.90	Triplet (t)	1H	Core Ar-H (C5)	Meta-proton flanked by H4/H6
1H	5.05	Singlet (s)	2H		Deshielded by oxygen; sharp singlet confirms ether
1H	2.35	Singlet (s)	3H		Characteristic aryl-methyl shift
13C	153.5	Quaternary	-	C2 (C-O)	Most deshielded carbon on core ring
13C	137.0	Quaternary	-	Benzyl ipso	-
13C	132.1	Quaternary	-	C3 (C-Me)	-
13C	128.5	Quaternary	-	C1 (C-Cl)	-
13C	74.5	Secondary	-		Benzylic carbon signal

Mass Spectrometry (MS)

• Ionization: ESI+ or EI.[1]

• Molecular Ion: Expect M+ peaks at m/z ~232 and ~234 (3:1 ratio) due to the Chlorine-35/37 isotope pattern.[1] This is the primary validation for the presence of the chloride.

Safety & Handling

• Benzyl Bromide: A potent lachrymator (tear gas).[1] All transfers must occur in a functioning fume hood.[1] Neutralize glassware with dilute ammonium hydroxide before removal from the hood.

• 2-Chloro-6-methylphenol: Toxic by ingestion and skin contact.[1] Phenols can cause chemical burns; wear nitrile gloves and eye protection.[1]

• Waste Disposal: Halogenated organic waste.[1] Do not mix with general organic solvents if your facility separates halogenated streams.[1]

References

• Protective Groups in Organic Synthesis (Greene's) . Wuts, P. G. M. (2014).[7] Comprehensive guide on benzyl ether formation and cleavage.[1]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides . Littke, A. F., & Fu, G. C. (2002).[8] Angewandte Chemie International Edition. Seminal review on overcoming aryl chloride inertness.

• Diiodine–Triethylsilane System: A Practical Method for Deprotection of Aryl Benzyl Ethers . Synthesis. (2024).[1][3][5][9] Methodology for selective debenzylation preserving aryl halides.[1][10]

• Sterically Hindered Amination of Aryl Chlorides . Lai, W. I., et al. (2019).[11] Synthesis. Demonstrates coupling on sterically crowded 2,6-disubstituted aryl chlorides.[1][11]

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• 1. 2-Chloro-6-methylphenol | C7H7ClO | CID 6898 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Palladium-catalyzed coupling reactions of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]
• 11. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex [organic-chemistry.org]

Spectroscopic Elucidation of 2-(Benzyloxy)-1-chloro-3-methylbenzene: A Technical Guide for Researchers

Introduction

The rationale behind employing a suite of spectroscopic techniques lies in their complementary nature. NMR spectroscopy provides a detailed map of the carbon-hydrogen framework, IR spectroscopy identifies the functional groups present, and mass spectrometry reveals the molecular weight and fragmentation patterns, offering crucial pieces to the structural puzzle.

Predicted ¹H and ¹³C NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The predicted chemical shifts for 2-(Benzyloxy)-1-chloro-3-methylbenzene are based on the analysis of substituent effects on the benzene ring and typical values for benzyl ether moieties.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(Benzyloxy)-1-chloro-3-methylbenzene in 0.6 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is standard for its excellent solubilizing properties for a wide range of organic compounds and its single, well-characterized residual solvent peak.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving the complex aromatic region.

• ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans will be required. A spectral width of 0-200 ppm is appropriate.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Prediction
H-4, H-5, H-6 (Aromatic protons of the substituted ring)	6.90 - 7.30	Multiplet	7-9	The electron-donating benzyloxy group and the electron-withdrawing chloro group, along with the methyl group, create a complex splitting pattern in the aromatic region.
H-2', H-3', H-4', H-5', H-6' (Aromatic protons of the benzyl group)	7.30 - 7.50	Multiplet	7-9	Protons on the unsubstituted benzyl ring will appear as a complex multiplet, slightly downfield due to the influence of the ether oxygen.
Benzylic CH₂	5.10 - 5.20	Singlet	N/A	The methylene protons adjacent to the ether oxygen are deshielded and typically appear as a sharp singlet in the absence of adjacent chiral centers.[1]
Methyl CH₃	2.20 - 2.30	Singlet	N/A	The methyl group protons on the aromatic ring will appear as a singlet in a region typical for aryl methyl groups.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-1 (C-Cl)	130 - 135	The carbon atom attached to chlorine is deshielded.
C-2 (C-O)	155 - 160	The carbon atom attached to the ether oxygen is significantly deshielded.
C-3 (C-CH₃)	135 - 140	The ipso-carbon of the methyl group.
C-4, C-5, C-6	115 - 130	Aromatic carbons of the substituted ring, with chemical shifts influenced by the substituents.
C-1' (ipso-C of benzyl)	136 - 138	The ipso-carbon of the benzyl group.
C-2', C-3', C-4', C-5', C-6'	127 - 129	Aromatic carbons of the benzyl group.
Benzylic CH₂	70 - 75	The benzylic carbon is deshielded by the adjacent oxygen atom.[1]
Methyl CH₃	15 - 20	The methyl carbon appears in the typical aliphatic region.

Predicted Infrared (IR) Spectroscopic Data

Infrared (IR) spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The predicted IR spectrum of 2-(Benzyloxy)-1-chloro-3-methylbenzene will exhibit characteristic absorption bands corresponding to its aromatic, ether, and alkyl functionalities.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a solid sample, the KBr pellet method is common. Mix a small amount of the compound with dry potassium bromide and press it into a transparent disk. For a liquid or low-melting solid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
3100 - 3000	C-H stretch	Aromatic	Medium to Weak
2950 - 2850	C-H stretch	CH₂ and CH₃	Medium
1600 - 1450	C=C stretch	Aromatic Ring	Medium to Strong (multiple bands)
1250 - 1050	C-O stretch	Aryl-Alkyl Ether	Strong
800 - 600	C-Cl stretch	Aryl Halide	Strong
900 - 675	C-H out-of-plane bend	Substituted Aromatic	Strong

The presence of strong absorptions in the 1250-1050 cm⁻¹ region is highly indicative of the C-O ether linkage.[2] The aromatic C-H stretching vibrations appear at wavenumbers greater than 3000 cm⁻¹, distinguishing them from aliphatic C-H stretches.[3][4][5]

Predicted Mass Spectrometric Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity. Electron Ionization (EI) is a common technique that leads to extensive fragmentation, providing a "fingerprint" of the molecule.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Use a standard electron ionization energy of 70 eV.

• Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole or time-of-flight).

Predicted Fragmentation Pattern

The molecular ion peak (M⁺) for 2-(Benzyloxy)-1-chloro-3-methylbenzene (C₁₄H₁₃ClO) is expected at m/z 232, with an M+2 peak at m/z 234 of approximately one-third the intensity of the M+ peak, which is characteristic of a monochlorinated compound.

m/z Value	Proposed Fragment	Fragmentation Pathway
232/234	[C₁₄H₁₃ClO]⁺	Molecular Ion (M⁺)
91	[C₇H₇]⁺	Benzylic cleavage to form the tropylium ion (base peak)
141/143	[M - C₇H₇]⁺	Loss of the benzyl group
197	[M - Cl]⁺	Loss of a chlorine radical
125	[M - C₇H₇O]⁺	Cleavage of the ether bond with loss of the benzyloxy radical

The most characteristic fragmentation pathway for benzyl ethers is the cleavage of the benzylic C-O bond, leading to the formation of the highly stable tropylium ion at m/z 91, which is often the base peak in the spectrum. The NIST WebBook entry for 1-chloro-3-methylbenzene shows major fragments that would also be expected from the chlorinated aromatic portion of the target molecule after initial fragmentation.[6]

Integrated Spectroscopic Analysis Workflow

The structural elucidation of 2-(Benzyloxy)-1-chloro-3-methylbenzene is a process of integrating the information from each spectroscopic technique. The following diagram illustrates this logical workflow.

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• 1. C-13 nmr spectrum of methylbenzene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methylbenzene doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 3. (E)-2-{[(2-Amino­phen­yl)imino]­meth­yl}-5-(benz­yl­oxy)phenol and (Z)-3-benz­yl­oxy-6-{[(5-chloro-2-hy­droxy­phen­yl)amino]­methyl­idene}cyclo­hexa-2,4-dien-1-one - PMC [pmc.ncbi.nlm.nih.gov]
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solubility of 2-(Benzyloxy)-1-chloro-3-methylbenzene in organic solvents

An In-depth Technical Guide to the Solubility of 2-(Benzyloxy)-1-chloro-3-methylbenzene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Solubility

In the realm of chemical and pharmaceutical sciences, understanding the solubility of a compound is not merely an academic exercise; it is a cornerstone of process development and product efficacy. For a molecule like 2-(Benzyloxy)-1-chloro-3-methylbenzene, which possesses a moderately complex structure, its solubility in various organic solvents will dictate the choice of reaction media for its synthesis and subsequent transformations, the selection of solvent systems for chromatographic purification, and the feasibility of different formulation strategies. A thorough characterization of its solubility is therefore an indispensable first step in its journey from a laboratory curiosity to a potential functional molecule.

Theoretical Solubility Profile of 2-(Benzyloxy)-1-chloro-3-methylbenzene

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which implies that substances with similar intermolecular forces are more likely to be soluble in one another.[1] To predict the solubility of 2-(Benzyloxy)-1-chloro-3-methylbenzene, we must first dissect its molecular structure to understand its inherent polarity and potential for intermolecular interactions.

Molecular Structure Analysis:

2-(Benzyloxy)-1-chloro-3-methylbenzene is an aromatic ether. Its structure can be deconstructed into two main parts: the substituted chloromethylbenzene ring and the benzyloxy group (-OCH₂Ph).

• The Substituted Benzene Ring: The benzene ring itself is nonpolar. The presence of a chlorine atom introduces a polar C-Cl bond, and the methyl group is a nonpolar alkyl substituent. The relative positions of these groups will influence the overall dipole moment of this part of the molecule.

• The Ether Linkage: The C-O-C bond of the ether is polar, with the oxygen atom being a hydrogen bond acceptor.[2][3] This allows for dipole-dipole interactions and weak hydrogen bonding with protic solvents.

• The Benzyl Group: The additional phenyl ring from the benzyloxy group contributes significantly to the nonpolar character of the molecule, increasing its hydrophobicity.[4][5]

Predicted Solubility:

Based on this analysis, 2-(Benzyloxy)-1-chloro-3-methylbenzene is expected to be a largely nonpolar molecule with a localized polar region around the ether linkage. Its solubility in various organic solvents can be predicted as follows:

• High Solubility: Expected in non-polar and weakly polar aprotic solvents that can effectively solvate the large aromatic portions of the molecule. Examples include:

  • Aromatic hydrocarbons (e.g., toluene, benzene)

  • Chlorinated solvents (e.g., dichloromethane, chloroform)[6]

  • Ethers (e.g., diethyl ether, tetrahydrofuran)

• Moderate Solubility: Expected in polar aprotic solvents which can interact with the ether oxygen. Examples include:

  • Ketones (e.g., acetone)

  • Esters (e.g., ethyl acetate)

• Low to Negligible Solubility: Expected in highly polar protic solvents and non-polar aliphatic hydrocarbons.

  • Alcohols (e.g., methanol, ethanol): While the ether oxygen can accept hydrogen bonds, the large nonpolar surface area of the molecule will likely limit solubility.[3]

  • Aliphatic hydrocarbons (e.g., hexane, cyclohexane): These solvents lack the ability to interact favorably with the polar ether group.

  • Water: The compound is expected to be practically insoluble in water due to its predominantly hydrophobic nature.[7] Aromatic ethers, in general, are less soluble in water than aliphatic ethers.[4]

Experimental Determination of Solubility

Theoretical predictions provide a valuable starting point, but empirical determination is essential for accurate and reliable data. The following section outlines a robust protocol for both qualitative and quantitative solubility assessment.

Qualitative Solubility Assessment

This rapid screening method provides a binary "soluble" or "insoluble" result at a defined concentration.

Protocol:

• Preparation: Into a small test tube, accurately weigh approximately 30 mg of 2-(Benzyloxy)-1-chloro-3-methylbenzene.

• Solvent Addition: Add 1 mL of the test solvent to the test tube.[8]

• Agitation: Vigorously shake or vortex the mixture for 1-2 minutes.

• Observation: Visually inspect the solution. If the solid has completely dissolved, the compound is considered "soluble" at approximately 3% (w/v). If any solid remains, it is deemed "insoluble" or "partially soluble."

• Temperature Effect: If the compound is insoluble at room temperature, gently heat the test tube in a water bath to observe if solubility increases with temperature.[8]

Quantitative Solubility Determination (Excess Solid Method)

This method determines the equilibrium concentration of the solute in a saturated solution, providing a precise solubility value.

Protocol:

• Sample Preparation: Add an excess amount of 2-(Benzyloxy)-1-chloro-3-methylbenzene to a vial containing a known volume of the desired solvent (e.g., 5 mL). The presence of undissolved solid is crucial.

• Equilibration: Seal the vial and place it in a shaker or on a stir plate at a constant temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure the solution is saturated.

• Phase Separation: After equilibration, allow the undissolved solid to settle. Alternatively, centrifuge the sample to pellet the excess solid.

• Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it with a suitable solvent to a concentration within the linear range of the analytical method to be used.

• Quantification: Analyze the concentration of the diluted sample using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.

• Calculation: Calculate the original concentration in the saturated solution, taking into account the dilution factor. This value represents the solubility of the compound in that solvent at the specified temperature.

Diagram of Experimental Workflow:

Caption: Workflow for quantitative solubility determination.

Causality and Trustworthiness in Experimental Design

• Why excess solid? The presence of undissolved solute is the definition of a saturated solution, ensuring that the measured concentration represents the true solubility limit.[9]

• Why constant temperature? Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducible results.

• Why equilibration time? The dissolution process takes time to reach a dynamic equilibrium. Insufficient time will lead to an underestimation of solubility.

• Why clear supernatant? Any suspended solid particles in the analyzed sample will lead to an overestimation of solubility. Centrifugation or filtration is key to accuracy.

Data Presentation

Experimental results should be tabulated for clarity and ease of comparison.

Table 1: Solubility of 2-(Benzyloxy)-1-chloro-3-methylbenzene at 25 °C

Solvent Class	Solvent	Predicted Solubility	Qualitative Result (3% w/v)	Quantitative Solubility (mg/mL)
Non-Polar	Toluene	High
Dichloromethane	High
Diethyl Ether	High
Hexane	Low
Polar Aprotic	Acetone	Moderate
Ethyl Acetate	Moderate
Dimethyl Sulfoxide (DMSO)	Moderate to High
Polar Protic	Ethanol	Low
Methanol	Low
Aqueous	Water	Insoluble

Conclusion

While the precise solubility of 2-(Benzyloxy)-1-chloro-3-methylbenzene in various organic solvents awaits experimental determination, a systematic approach based on its molecular structure provides a strong predictive framework. The compound is anticipated to be most soluble in non-polar and weakly polar aprotic solvents and poorly soluble in highly polar and aqueous media. By following the detailed experimental protocols provided in this guide, researchers can confidently and accurately determine the solubility profile of this and other novel compounds, generating the critical data needed to advance their research and development efforts.

References

• Compound solubility measurements for early drug discovery | Computational Chemistry. (2022, May 31).
• Solubility test for Organic Compounds. (2024, September 24).
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• aromatic ether are less soluble un water then aliphatic ether why - Brainly.in. (2024, May 15).
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• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
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• Chlorotoluene - Solubility of Things. (n.d.).

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Technical Guide: Thermal Stability & Decomposition Dynamics of 2-(Benzyloxy)-1-chloro-3-methylbenzene

The following technical guide details the thermal stability profile, decomposition mechanisms, and characterization protocols for 2-(Benzyloxy)-1-chloro-3-methylbenzene .

Executive Summary

2-(Benzyloxy)-1-chloro-3-methylbenzene is a sterically congested benzyl aryl ether used primarily as a high-value intermediate in medicinal chemistry. Unlike simple benzyl ethers, the presence of ortho-substituents (1-chloro and 3-methyl) imposes unique torsional strains and electronic effects that alter its thermal stability profile.

While generally stable at ambient temperatures under inert conditions, this compound exhibits a propensity for homolytic ether cleavage and oxidative degradation at elevated temperatures (>150°C) or in the presence of Lewis acid impurities. This guide provides a mechanistic understanding of these failure modes and establishes a self-validating experimental framework for defining its Safe Operating Limits (SOL).

Structural Thermodynamics & Steric Analysis

The "Blocked Ortho" Effect

The stability of 2-(Benzyloxy)-1-chloro-3-methylbenzene is governed by the specific substitution pattern on the phenolic ring:

• Position 1 (Chloro): Electron-withdrawing group (EWG) via induction, but sterically bulky.

• Position 2 (Ether Linkage): The labile

  bond.

• Position 3 (Methyl): Electron-donating group (EDG), adding further steric bulk.

Thermodynamic Consequence: In typical benzyl phenyl ethers, thermal stress often induces a Claisen-type rearrangement to the ortho positions. However, in this molecule, both ortho positions (1 and 3) are blocked. This structural constraint suppresses the rearrangement pathway, forcing the molecule to decompose via higher-energy homolytic cleavage or para-migration pathways. This often results in a sharper, more energetic decomposition event once the activation energy (

) is reached.

Predicted Decomposition Pathways

We identify three primary degradation mechanisms relevant to process safety and storage.

• Homolytic Cleavage (Dominant Thermal Path): At

  (estimated), the benzylic bond undergoes homolysis, generating a benzyl radical and a 2-chloro-6-methylphenoxy radical.

• Oxidative Degradation (Storage Risk): The benzylic protons are susceptible to abstraction by atmospheric oxygen, leading to the formation of peroxides and eventually the benzoate ester.

• Acid-Catalyzed Hydrolysis (Impurity Risk): Trace HCl (potentially liberated from the chloro-substituent or synthesis byproducts) can catalyze the heterolytic cleavage of the ether to 2-chloro-6-methylphenol and benzyl chloride.

Visualization: Decomposition Reaction Network

Figure 1: Mechanistic pathways for thermal and chemical degradation. The red path represents the primary thermal runaway risk.

Experimental Assessment Protocols

To validate the theoretical risks, the following characterization workflow is required. These protocols are designed to be self-validating : the data from one step informs the safety parameters of the next.

Step 1: Differential Scanning Calorimetry (DSC)

Objective: Determine the Onset Temperature (

) and Enthalpy of Decomposition ( ).

• Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3).

• Crucible: High-pressure gold-plated or stainless steel capsules (sealed) to prevent volatile loss and reflux cooling.

• Protocol:

  • Sample Mass: 2–4 mg (Keep low to prevent sensor saturation).

  • Purge Gas: Nitrogen (

    ) at 50 mL/min.

  • Ramp Rate: 5°C/min from 25°C to 400°C.

  • Data Analysis: Identify the first exothermic deviation from the baseline.

• Acceptance Criteria:

  • If

    : Material is thermally unstable; cold chain mandatory.

  • If

    : Potential for high-energy runaway; requires ARC testing.

Step 2: Thermogravimetric Analysis (TGA)

Objective: Differentiate between evaporation and decomposition.

• Protocol:

  • Sample Mass: 5–10 mg in open alumina pan.

  • Ramp Rate: 10°C/min.

  • Comparison: Overlay TGA curve with DSC.

• Insight: If mass loss occurs before the DSC exotherm, the decomposition is likely preceded by boiling (check BP). If mass loss coincides with the exotherm, the decomposition produces gaseous byproducts (gas evolution hazard).

Step 3: Isothermal Stability (Long-term Storage Simulation)

Objective: Validate shelf-life at ambient/transport temperatures.

• Protocol:

  • Hold sample in DSC at specific isotherms (e.g., 40°C, 60°C) for 24–48 hours.

  • Fail Condition: Any exothermic drift or change in melting point (post-test analysis via HPLC).

Summary of Characterization Data

Parameter	Method	Typical Expected Value (Est.)	Critical Threshold
Melting Point	DSC / Capillary	40–60°C (Isomer dependent)	N/A
Decomposition Onset ( )	Dynamic DSC	180–220°C	(Process Warning)
Energy Release ( )	DSC Integration	200–400 J/g	(Explosion Risk)
TGA Mass Loss	TGA	Onset coincides with BP/Decomp	loss at (Volatiles)

Process Safety & Handling Framework

Based on the "Blocked Ortho" structure and general benzyl ether reactivity, the following handling framework is mandatory for research and scale-up.

Storage Strategy (The "Cold Chain" Rationale)

Although the pure compound may appear stable, the autocatalytic potential of benzyl ethers necessitates cold storage.

• Temperature: Store at

  .

• Atmosphere: Strictly under Argon or Nitrogen.[1] Oxygen exposure leads to peroxide formation (See Fig 1, Pathway 2).

• Stabilizers: For bulk storage, consider adding a radical scavenger (e.g., BHT) at 100–500 ppm if downstream chemistry permits.

Reaction Safety (SOL - Safe Operating Limits)

• Max Process Temperature:

  . (Target ).

• Acid Control: Avoid strong Lewis acids (

  ) at high temperatures, as they lower the decomposition barrier.

• Quench Protocol: In case of thermal runaway, emergency cooling is effective only in the early stages. Venting is required due to gas generation (toluene/benzyl chloride vapors).

Visualization: Safety Decision Logic

Figure 2: Decision tree for batch qualification and safety handling.

References

• Sato, Y., & Yamakawa, T. (1985). Thermal decomposition of benzyl phenyl ether and benzyl phenyl ketone in the presence of tetralin. Industrial & Engineering Chemistry Fundamentals, 24(1), 12-16.

• BenchChem. (2025).[1][2] Stability and storage conditions for 2-benzyloxybenzyl chloride and related ethers. BenchChem Technical Support.

• Sigma-Aldrich. (2025). Safety Data Sheet: Benzyl phenyl ether derivatives. MilliporeSigma.[3][4][5][6][7]

• NIST. (2025). Benzene, 1-chloro-3-methyl- (CAS 108-41-8) Thermochemical Data. NIST Chemistry WebBook.

• Pratt, D. A., et al. (2001).[8] Oxygen−Carbon Bond Dissociation Enthalpies of Benzyl Phenyl Ethers. Journal of the American Chemical Society, 123(23), 5518-5526.[8]

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An In-depth Technical Guide to the Electronic Effects of Substituents in 2-(Benzyloxy)-1-chloro-3-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive analysis of the electronic landscape of 2-(Benzyloxy)-1-chloro-3-methylbenzene, a polysubstituted aromatic compound with significant potential in synthetic chemistry and drug development. By dissecting the individual and synergistic electronic contributions of the benzyloxy, chloro, and methyl substituents, we illuminate the intricate interplay of inductive and resonance effects that govern the reactivity and regioselectivity of the benzene ring. This document serves as a technical resource for researchers seeking to understand and predict the chemical behavior of this and structurally related molecules, thereby facilitating the rational design of synthetic pathways and the development of novel molecular entities.

Introduction: The Significance of Electronic Effects in Aromatic Systems

The reactivity of a benzene ring is profoundly influenced by the nature of the substituents it bears. These substituents can either donate or withdraw electron density from the aromatic system, thereby activating or deactivating it towards electrophilic or nucleophilic attack.[1] Understanding these electronic effects is paramount for controlling the outcome of chemical reactions and for the rational design of molecules with desired properties. In 2-(Benzyloxy)-1-chloro-3-methylbenzene, the benzene ring is adorned with three distinct substituents, each exerting its own electronic influence. This guide will delve into the nuanced electronic environment of this molecule, providing a framework for predicting its behavior in chemical transformations.

Deconstructing the Substituent Effects: An Individual Analysis

To comprehend the overall electronic character of 2-(Benzyloxy)-1-chloro-3-methylbenzene, we must first examine the intrinsic properties of each substituent.

The Benzyloxy Group: A Potent Activating Group

The benzyloxy group (-OCH₂Ph) is a powerful activating group. This is primarily due to the resonance effect (+R) of the oxygen atom, which possesses lone pairs of electrons that can be delocalized into the benzene ring.[1][2] This donation of electron density increases the nucleophilicity of the ring, making it more susceptible to electrophilic attack.[3] Although the oxygen atom is electronegative and exerts an electron-withdrawing inductive effect (-I), the resonance effect is significantly stronger and dominates the overall character of the substituent.[4] As a result, the benzyloxy group is a strong ortho-, para-director, meaning it directs incoming electrophiles to the positions adjacent and opposite to itself on the ring.[5]

The Chloro Group: A Deactivating Ortho-, Para-Director

The chloro group (-Cl) presents a more complex scenario. Halogens are unique in that they are deactivating yet ortho-, para-directing.[6][7] The high electronegativity of chlorine results in a strong electron-withdrawing inductive effect (-I), which reduces the overall electron density of the benzene ring and deactivates it towards electrophilic substitution compared to unsubstituted benzene.[7] However, the chlorine atom also possesses lone pairs of electrons that can participate in resonance (+R), donating electron density to the ortho and para positions.[6][7] While this resonance effect is weaker than the inductive effect, it is sufficient to stabilize the carbocation intermediates formed during electrophilic attack at the ortho and para positions, thus directing incoming electrophiles to these sites.[5][6]

The Methyl Group: A Weak Activating Group

The methyl group (-CH₃) is a classic example of a weakly activating group.[8][9] It donates electron density to the benzene ring through two primary mechanisms: a positive inductive effect (+I) and hyperconjugation.[10][11] The +I effect arises from the lower electronegativity of the sp³-hybridized carbon of the methyl group compared to the sp²-hybridized carbons of the benzene ring.[9] Hyperconjugation involves the delocalization of electrons from the C-H σ-bonds of the methyl group into the π-system of the ring. Both effects increase the electron density of the ring, making it more reactive towards electrophiles. The methyl group is an ortho-, para-director.[8][12]

The Synergistic Effect: Predicting Reactivity and Regioselectivity

With three substituents present, the overall reactivity and the site of electrophilic substitution on 2-(Benzyloxy)-1-chloro-3-methylbenzene are determined by the interplay of their individual effects.

Overall Reactivity

The overall reactivity of the ring is a composite of the activating and deactivating influences of the substituents. In this case, we have a strong activating group (benzyloxy), a deactivating group (chloro), and a weak activating group (methyl). The potent activating nature of the benzyloxy group is expected to be the dominant factor, making the ring, as a whole, activated towards electrophilic aromatic substitution compared to benzene.

Regioselectivity of Electrophilic Aromatic Substitution

The directing effects of the substituents are crucial in determining the position of an incoming electrophile. In polysubstituted benzenes, the most powerful activating group generally dictates the regiochemical outcome.[7]

• Benzyloxy group (at C2): Strongly directs ortho (to C1 and C3) and para (to C5).

• Chloro group (at C1): Deactivating but directs ortho (to C2 and C6) and para (to C4).

• Methyl group (at C3): Weakly directs ortho (to C2 and C4) and para (to C6).

In 2-(Benzyloxy)-1-chloro-3-methylbenzene, the available positions for substitution are C4, C5, and C6.

• Position C4: Directed ortho by the methyl group and para by the chloro group.

• Position C5: Directed para by the benzyloxy group.

• Position C6: Directed ortho by the chloro group and para by the methyl group.

The benzyloxy group is the most potent activating group. Its strong para-directing influence would strongly favor substitution at the C5 position . While the other positions are also activated by the chloro and methyl groups, the directing effect of the benzyloxy group is expected to be the deciding factor.

Steric hindrance can also play a role. The positions ortho to the substituents (C4 and C6) are more sterically hindered than the para position relative to the benzyloxy group (C5). This further supports the prediction that electrophilic substitution will predominantly occur at the C5 position.

The following diagram illustrates the predicted directing effects:

Caption: Workflow for computational prediction of reactivity.

Synthetic Protocols and Considerations

The synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene would likely involve a multi-step sequence, leveraging established methodologies in aromatic chemistry.

Proposed Synthetic Pathway

A plausible synthetic route could start from commercially available 2-chloro-6-methylphenol.

• Protection of the Phenolic Hydroxyl Group: The phenolic hydroxyl group would first be protected as a benzyl ether. This is typically achieved by reacting the phenol with benzyl chloride or benzyl bromide in the presence of a base such as potassium carbonate (K₂CO₃) in a polar aprotic solvent like acetone or acetonitrile.

• Purification: The resulting 2-(benzyloxy)-1-chloro-3-methylbenzene would then be purified using standard techniques such as column chromatography.

The following diagram outlines the proposed synthetic workflow:

Caption: Proposed synthetic workflow for 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Experimental Protocol: Benzylation of 2-chloro-6-methylphenol

Materials:

• 2-chloro-6-methylphenol

• Benzyl chloride

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Ethyl acetate

• Hexane

• Brine solution

• Magnesium sulfate (anhydrous)

Procedure:

• To a solution of 2-chloro-6-methylphenol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add benzyl chloride (1.2 eq) dropwise to the suspension.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 2-(benzyloxy)-1-chloro-3-methylbenzene.

Conclusion

The electronic effects of the substituents in 2-(Benzyloxy)-1-chloro-3-methylbenzene create a rich and predictable chemical landscape. The powerful electron-donating resonance effect of the benzyloxy group is the dominant activating and directing influence, overriding the deactivating nature of the chloro group and the weaker activation of the methyl group. This leads to an overall activated aromatic ring with a strong predisposition for electrophilic substitution at the C5 position. This in-depth analysis, grounded in the fundamental principles of organic chemistry, provides a robust framework for scientists to anticipate the reactivity of this molecule and to strategically employ it in the synthesis of more complex chemical architectures. Further experimental and computational studies are encouraged to validate these predictions and to fully unlock the synthetic potential of this versatile building block.

References

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potential hazards and safety precautions for 2-(Benzyloxy)-1-chloro-3-methylbenzene

An In-Depth Technical Guide to the Potential Hazards and Safety Precautions for 2-(Benzyloxy)-1-chloro-3-methylbenzene

Introduction: Navigating the Safety Profile of a Niche Chemical Intermediate

2-(Benzyloxy)-1-chloro-3-methylbenzene (CAS No. 500149-91-7) is a substituted aromatic compound that serves as a valuable intermediate in specialized organic synthesis.[1] Its structure, featuring a chlorinated toluene core with a benzyl ether substituent, suggests a complex reactivity and toxicological profile that warrants careful consideration. For researchers, scientists, and drug development professionals, a thorough understanding of its potential hazards is not merely a regulatory formality but a cornerstone of safe and effective research.

This guide provides a comprehensive analysis of the potential hazards associated with 2-(Benzyloxy)-1-chloro-3-methylbenzene. In the absence of a complete, formally published Safety Data Sheet (SDS) for this specific molecule, this document synthesizes data from a close structural isomer and evaluates the known hazards of its constituent chemical moieties. This approach, rooted in established principles of chemical safety, provides a robust framework for risk assessment and the implementation of appropriate safety protocols. The core principle guiding this document is one of proactive caution: treating the compound with the respect due to a substance whose full toxicological properties have not been exhaustively investigated.[2]

Part 1: Hazard Identification and GHS Classification

A critical first step in safe handling is to understand the intrinsic hazards of a chemical. While specific data for 2-(Benzyloxy)-1-chloro-3-methylbenzene is sparse, the GHS classification for its isomer, 4-(Benzyloxy)-1-chloro-2-methylbenzene, provides the most direct and reliable starting point for hazard assessment.[3]

GHS Classification (Based on Structural Isomer)

The following classification is based on data for the isomer 4-(Benzyloxy)-1-chloro-2-methylbenzene and should be considered the minimum expected hazard profile for 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Hazard Class	GHS Hazard Code	Hazard Statement	Source
Acute Toxicity, Oral	H302	Harmful if swallowed	[3]
Skin Corrosion/Irritation	H315	Causes skin irritation	[3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[3]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[3]

Signal Word: Warning [3]

Hazard Pictogram:

Analysis of Structural Moieties and Potential Associated Hazards

Beyond the isomer data, the molecule's structure points to other potential hazards that must be considered.

• Chlorinated Aromatic Ring: Chlorinated aromatic compounds can be toxic and may pose long-term health risks. They are often harmful to aquatic life with long-lasting effects.[4] While specific data is unavailable for this compound, environmental release should be strictly avoided.[5]

• Benzyl Group: The presence of a benzyl group, particularly in a chlorinated molecule, raises concern for potential lachrymatory (tear-inducing) effects, a known property of compounds like benzyl chloride.[6] The molecule may also be a skin and respiratory sensitizer.

• Ether Linkage: Ethers can form explosive peroxides upon prolonged exposure to air and light. While the benzylic ether is generally more stable than aliphatic ethers, this possibility should not be entirely dismissed, especially if the material has been stored for extended periods or under improper conditions.

• Combustibility: Like most organic compounds, 2-(Benzyloxy)-1-chloro-3-methylbenzene is expected to be combustible and may produce hazardous decomposition products in a fire, including carbon oxides (CO, CO2) and hydrogen chloride gas.[4][7]

Part 2: Risk Management and Safety Protocols

A multi-layered approach to safety, incorporating the hierarchy of controls, is essential for minimizing risk when handling this compound.

Caption: A generalized workflow for responding to chemical emergencies.

First-Aid Measures

These measures are based on the expected hazards and should be administered while seeking immediate medical attention. Provide the Safety Data Sheet or this guide to the responding medical professionals.

• If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention. [8][9]* In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15-20 minutes. If skin irritation occurs, get medical advice. [10][11]* In Case of Eye Contact: Hold eyelids open and rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do, after the first 5 minutes, then continue rinsing. Seek immediate medical attention. [11][12]* If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison center or doctor. [12][13]

Spill and Leak Procedures

• Small Spills: Evacuate unnecessary personnel. Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). [11]Collect the material into a suitable, labeled container for hazardous waste disposal. [8]* Large Spills: Evacuate the area immediately and alert emergency responders. Do not attempt

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Protocols & Analytical Methods

Application Notes and Protocols for 2-(Benzyloxy)-1-chloro-3-methylbenzene in Organic Synthesis

Introduction: Unveiling the Synthetic Potential of a Versatile Building Block

In the landscape of modern organic synthesis, the strategic manipulation of functionalized aromatic scaffolds is paramount for the construction of complex molecular architectures. 2-(Benzyloxy)-1-chloro-3-methylbenzene emerges as a highly versatile, yet underexplored, building block with significant potential for applications in pharmaceutical and materials science research. Its unique trifunctional nature—a cleavable benzyloxy protecting group, a reactive chloro moiety for cross-coupling and organometallic transformations, and a methyl group that influences steric and electronic properties—renders it a valuable intermediate for the synthesis of a diverse array of target molecules.

This comprehensive guide provides detailed application notes and robust protocols for the synthesis and utilization of 2-(Benzyloxy)-1-chloro-3-methylbenzene. The methodologies presented herein are designed to be both reliable and illustrative of the compound's broad synthetic utility, empowering researchers to harness its full potential in their synthetic endeavors.

Synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene: A Two-Step Approach

The preparation of 2-(Benzyloxy)-1-chloro-3-methylbenzene is most efficiently achieved through a two-step sequence commencing with the regioselective chlorination of m-cresol, followed by the protection of the resulting phenolic hydroxyl group as a benzyl ether.

Part 1: Synthesis of the Precursor, 2-Chloro-3-methylphenol

The direct chlorination of m-cresol is notoriously challenging due to the formation of multiple isomers, with the para-product, 4-chloro-3-methylphenol, often being the major product.[1][2] A more controlled and regioselective synthesis can be achieved via a multi-step sequence involving nitration, reduction, diazotization, and Sandmeyer reaction.[1] However, for a more direct approach, optimization of chlorination conditions can favor the formation of the desired 2-chloro-3-methylphenol. The following protocol is based on established methods for the ortho-chlorination of phenols, which can be adapted for m-cresol.[3]

Experimental Protocol: Synthesis of 2-Chloro-3-methylphenol

Reagent/Solvent	Molecular Weight	Quantity	Moles
m-Cresol	108.14 g/mol	10.81 g	0.10
Sulfuryl chloride (SO2Cl2)	134.97 g/mol	14.85 g (8.8 mL)	0.11
Aluminum chloride (AlCl3)	133.34 g/mol	0.50 g	0.00375
Dithiaalkane catalyst	-	200 mg	-
Dichloromethane (DCM)	84.93 g/mol	100 mL	-

Procedure:

• To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add m-cresol (10.81 g, 0.10 mol), aluminum chloride (0.50 g, 0.00375 mol), and the dithiaalkane catalyst (200 mg) in dichloromethane (100 mL).

• Cool the mixture to 0 °C in an ice bath.

• Add sulfuryl chloride (14.85 g, 0.11 mol) dropwise from the dropping funnel over a period of 2 hours, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of 50 mL of 1 M HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is then purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 2-chloro-3-methylphenol.

Part 2: Benzylation of 2-Chloro-3-methylphenol

The benzylation of the phenolic hydroxyl group is a standard Williamson ether synthesis, a reliable and high-yielding transformation.[4]

Experimental Protocol: Synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene

Reagent/Solvent	Molecular Weight	Quantity	Moles
2-Chloro-3-methylphenol	142.58 g/mol	7.13 g	0.05
Benzyl bromide	171.04 g/mol	9.41 g (6.7 mL)	0.055
Potassium carbonate (K2CO3)	138.21 g/mol	10.37 g	0.075
Acetone	58.08 g/mol	150 mL	-

Procedure:

• To a 250 mL round-bottom flask, add 2-chloro-3-methylphenol (7.13 g, 0.05 mol), potassium carbonate (10.37 g, 0.075 mol), and acetone (150 mL).

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (9.41 g, 0.055 mol) dropwise to the mixture.

• Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the solid potassium carbonate.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• The crude product can be purified by column chromatography on silica gel (eluting with ethyl acetate/hexanes) to yield pure 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Caption: Synthetic pathway to 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Applications in Organic Synthesis

The strategic placement of the benzyloxy, chloro, and methyl groups on the benzene ring allows for a diverse range of synthetic transformations.

Utility as a Protecting Group for Phenols

The benzyl group is a robust protecting group for phenols, stable to a wide range of reaction conditions, yet readily cleaved under mild hydrogenolysis conditions.[5] This allows for selective reactions at other positions of the molecule without affecting the hydroxyl functionality.

Experimental Protocol: Deprotection via Hydrogenolysis

Reagent/Solvent	Molecular Weight	Quantity	Moles
2-(Benzyloxy)-1-chloro-3-methylbenzene	232.70 g/mol	2.33 g	0.01
Palladium on Carbon (10% Pd/C)	-	233 mg	-
Ethanol	46.07 g/mol	50 mL	-
Hydrogen (H2)	2.02 g/mol	1 atm (balloon)	-

Procedure:

• To a 100 mL round-bottom flask, add 2-(Benzyloxy)-1-chloro-3-methylbenzene (2.33 g, 0.01 mol) and ethanol (50 mL).

• Carefully add 10% Pd/C (233 mg, 10 mol% by weight).

• Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure) at room temperature for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to afford the deprotected product, 2-chloro-3-methylphenol.

Caption: Deprotection of the benzyloxy group via hydrogenolysis.

Participation in Palladium-Catalyzed Cross-Coupling Reactions

The chloro-substituent on the aromatic ring serves as a handle for various palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds.

The Suzuki-Miyaura coupling is a powerful method for the formation of biaryl compounds from aryl halides and boronic acids.[6][7]

Experimental Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

Reagent/Solvent	Molecular Weight	Quantity	Moles
2-(Benzyloxy)-1-chloro-3-methylbenzene	232.70 g/mol	1.16 g	0.005
Phenylboronic acid	121.93 g/mol	0.73 g	0.006
Pd(PPh3)4	1155.56 g/mol	0.29 g	0.00025
Sodium carbonate (Na2CO3)	105.99 g/mol	1.59 g	0.015
Toluene/Ethanol/Water	-	15 mL (3:1:1)	-

Procedure:

• In a Schlenk flask, combine 2-(Benzyloxy)-1-chloro-3-methylbenzene (1.16 g, 0.005 mol), phenylboronic acid (0.73 g, 0.006 mol), and sodium carbonate (1.59 g, 0.015 mol).

• Add Pd(PPh3)4 (0.29 g, 5 mol%).

• Evacuate the flask and backfill with nitrogen. Repeat three times.

• Add the degassed solvent mixture of toluene, ethanol, and water (15 mL, 3:1:1).

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate (50 mL).

• Wash with water (25 mL) and brine (25 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by column chromatography (silica gel, hexanes/ethyl acetate) to obtain the desired biaryl product.

Caption: Suzuki-Miyaura cross-coupling reaction.

The Buchwald-Hartwig amination allows for the synthesis of arylamines from aryl halides and primary or secondary amines, a transformation of immense importance in medicinal chemistry.[8][9]

Experimental Protocol: Buchwald-Hartwig Amination with Morpholine

Reagent/Solvent	Molecular Weight	Quantity	Moles
2-(Benzyloxy)-1-chloro-3-methylbenzene	232.70 g/mol	1.16 g	0.005
Morpholine	87.12 g/mol	0.52 g (0.52 mL)	0.006
Pd2(dba)3	915.72 g/mol	0.046 g	0.00005
XPhos	476.65 g/mol	0.057 g	0.00012
Sodium tert-butoxide (NaOtBu)	96.10 g/mol	0.67 g	0.007
Toluene	92.14 g/mol	10 mL	-

Procedure:

• To an oven-dried Schlenk tube, add Pd2(dba)3 (0.046 g, 1 mol%), XPhos (0.057 g, 2.4 mol%), and sodium tert-butoxide (0.67 g, 0.007 mol).

• Evacuate the tube and backfill with nitrogen.

• Add toluene (10 mL), followed by 2-(Benzyloxy)-1-chloro-3-methylbenzene (1.16 g, 0.005 mol) and morpholine (0.52 mL, 0.006 mol).

• Seal the tube and heat the reaction mixture to 100 °C for 18 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate (50 mL), and filter through a plug of Celite.

• Wash the filtrate with water (25 mL) and brine (25 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography (silica gel, hexanes/ethyl acetate) to yield the desired arylamine.

Formation of Organometallic Reagents

The aryl chloride functionality can be converted into an organometallic reagent, such as a Grignard reagent, which can then be used as a nucleophile in a variety of reactions.[10][11]

Experimental Protocol: Formation of a Grignard Reagent

Reagent/Solvent	Molecular Weight	Quantity	Moles
2-(Benzyloxy)-1-chloro-3-methylbenzene	232.70 g/mol	2.33 g	0.01
Magnesium turnings	24.31 g/mol	0.29 g	0.012
Anhydrous Tetrahydrofuran (THF)	72.11 g/mol	20 mL	-
Iodine (I2)	253.81 g/mol	1 crystal	-

Procedure:

• To a flame-dried three-necked flask equipped with a condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (0.29 g, 0.012 mol).

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, prepare a solution of 2-(Benzyloxy)-1-chloro-3-methylbenzene (2.33 g, 0.01 mol) in anhydrous THF (10 mL).

• Add a small portion of the aryl chloride solution to the magnesium turnings.

• Initiate the reaction by gentle heating or sonication. The disappearance of the iodine color and the gentle refluxing of the solvent indicate the start of the reaction.

• Once the reaction has initiated, add the remaining aryl chloride solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the reaction mixture for an additional hour to ensure complete formation of the Grignard reagent.

• The resulting solution of (2-(benzyloxy)-3-methylphenyl)magnesium chloride can be used directly in subsequent reactions with electrophiles.

Caption: Formation of the Grignard reagent.

Conclusion

2-(Benzyloxy)-1-chloro-3-methylbenzene is a valuable and versatile synthetic intermediate. The protocols detailed in this guide provide a solid foundation for its preparation and application in a range of important organic transformations. By leveraging the distinct reactivity of its functional groups, researchers can efficiently access a wide variety of complex molecules, making it a powerful tool in the arsenal of the synthetic chemist. The judicious choice of reaction conditions and a thorough understanding of the underlying chemical principles will undoubtedly lead to further innovative applications of this promising building block.

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Application Note: Catalytic Cross-Coupling of 2-(Benzyloxy)-1-chloro-3-methylbenzene with Grignard Reagents for the Synthesis of Complex Biaryl and Alkyl-Aryl Scaffolds

Audience: Researchers, scientists, and drug development professionals.

Introduction: Strategic C-C Bond Formation

The construction of carbon-carbon bonds is a cornerstone of modern organic synthesis, particularly in the development of novel pharmaceutical agents and functional materials.[1] Among the most powerful methods for this transformation are transition metal-catalyzed cross-coupling reactions. This guide focuses on the reaction of 2-(Benzyloxy)-1-chloro-3-methylbenzene with various Grignard reagents—a process that exemplifies the Kumada-Corriu coupling reaction.[2][3] This reaction is instrumental for forging new C(sp²)-C(sp²) or C(sp²)-C(sp³) bonds, enabling the synthesis of highly substituted biaryl and alkyl-aryl compounds from a sterically hindered and electronically deactivated aryl chloride.

The choice of 2-(Benzyloxy)-1-chloro-3-methylbenzene as a substrate presents several distinct challenges that this guide will address:

• Aryl Chloride Inactivity: The C-Cl bond is significantly stronger and less reactive than corresponding C-Br or C-I bonds, demanding a highly active catalytic system for efficient oxidative addition.[4][5]

• Steric Hindrance: The ortho-substituents (benzyloxy and methyl groups) impede access to the reactive center, influencing catalyst and ligand selection.

• Functional Group Tolerance: The benzyloxy protecting group must remain intact under the highly basic and nucleophilic conditions of the Grignard reagent.[4]

This document provides a deep dive into the mechanistic principles, practical experimental protocols, and critical troubleshooting strategies for successfully employing this reaction in a research and development setting.

The Catalytic Engine: Understanding the Kumada Coupling Mechanism

The Kumada coupling proceeds via a catalytic cycle involving a low-valent transition metal, typically Nickel(0) or Palladium(0), which is generated in situ from a pre-catalyst.[4][6] The reaction's success hinges on the precise orchestration of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The cycle begins with the insertion of the active M(0) catalyst into the aryl-chlorine bond of the substrate. This is often the rate-limiting step for aryl chlorides and is critically dependent on the catalyst's electronic properties and the ligand's steric bulk.[4]

• Transmetalation: The Grignard reagent (R-MgX) exchanges its organic group (R) with the halide on the metal center. This step forms a diorganometal(II) intermediate.

• Reductive Elimination: The two organic groups on the metal center couple and are expelled as the final product, regenerating the active M(0) catalyst, which re-enters the cycle.[6]

The choice of ligand is paramount. For challenging aryl chlorides, bulky and electron-donating N-heterocyclic carbene (NHC) ligands, such as IPr, have proven highly effective in promoting the difficult oxidative addition step when using palladium catalysts.[5] For nickel-based systems, phosphine ligands like dppp (1,3-bis(diphenylphosphino)propane) are commonly employed.[4]

Caption: Figure 1: Catalytic Cycle of the Kumada Coupling

Experimental Protocols

Safety First: Grignard reagents are highly reactive, potentially pyrophoric, and react violently with protic sources (e.g., water, alcohols).[6] All reactions must be conducted under a strict inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware.[3][7] Transition metal catalysts should be handled with appropriate personal protective equipment.

Protocol 1: Palladium-Catalyzed Synthesis of 2-(Benzyloxy)-3-methyl-1,1'-biphenyl

This protocol details the coupling with an aryl Grignard reagent, leveraging a modern Pd-NHC catalyst system known for its high activity with aryl chlorides.[5]

Materials & Reagents:

• 2-(Benzyloxy)-1-chloro-3-methylbenzene

• Phenylmagnesium bromide (1.0 M solution in THF)

• Palladium(II) acetate [Pd(OAc)₂]

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl)

• Potassium bis(trimethylsilyl)amide (KHMDS)

• Anhydrous 1,4-dioxane

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Catalyst Preparation: In a glovebox or under a strong flow of argon, add Pd(OAc)₂ (0.02 mmol, 2 mol%), IPr·HCl (0.04 mmol, 4 mol%), and KHMDS (0.08 mmol, 8 mol%) to an oven-dried Schlenk flask equipped with a magnetic stir bar. Add 5 mL of anhydrous 1,4-dioxane and stir the mixture at room temperature for 20 minutes to pre-form the active Pd(0)-NHC complex.

• Reaction Assembly: To the catalyst mixture, add 2-(Benzyloxy)-1-chloro-3-methylbenzene (1.0 mmol).

• Grignard Addition: Slowly add phenylmagnesium bromide (1.2 mL of 1.0 M solution, 1.2 mmol) dropwise via syringe to the stirred reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to 80 °C and maintain for 12-24 hours. Monitor the reaction progress by TLC or GC-MS by periodically taking aliquots (quench with NH₄Cl(aq) before analysis).

• Workup: After cooling to room temperature, carefully quench the reaction by slowly adding 10 mL of saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water (20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired biaryl product.

Protocol 2: Nickel-Catalyzed Synthesis of 1-(Benzyloxy)-2-ethyl-3-methylbenzene

This protocol uses a more economical nickel catalyst, which is highly effective for coupling with alkyl Grignard reagents.

Materials & Reagents:

• 2-(Benzyloxy)-1-chloro-3-methylbenzene

• Ethylmagnesium chloride (2.0 M solution in THF)

• Nickel(II) chloride (NiCl₂)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Catalyst Preparation: To an oven-dried Schlenk flask under argon, add NiCl₂ (0.05 mmol, 5 mol%) and dppp (0.05 mmol, 5 mol%). Add 5 mL of anhydrous THF and stir for 15 minutes.

• Reaction Assembly: Add 2-(Benzyloxy)-1-chloro-3-methylbenzene (1.0 mmol) to the catalyst suspension.

• Grignard Addition: Cool the flask to 0 °C in an ice bath. Slowly add ethylmagnesium chloride (0.6 mL of 2.0 M solution, 1.2 mmol) dropwise over 10 minutes. The reaction may be exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-8 hours. Monitor the reaction for the consumption of the starting material.

• Workup: Cool the reaction to 0 °C and quench by the slow, dropwise addition of 10 mL of 1 M HCl.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 20 mL).

• Washing: Combine the organic extracts and wash with saturated NaHCO₃ solution (20 mL) followed by brine (20 mL).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent via rotary evaporation.

• Purification: Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient).

Summary of Reaction Parameters and Expected Outcomes

The choice of Grignard reagent dictates the final product. Below is a table summarizing key parameters and potential challenges associated with different classes of reagents.

Parameter	Aryl Grignard (e.g., PhMgBr)	Primary Alkyl Grignard (e.g., EtMgBr)	Secondary Alkyl Grignard (e.g., i-PrMgCl)
Product Type	Biaryl	Alkyl-Aryl	Alkyl-Aryl
Typical Catalyst	Pd(OAc)₂/IPr·HCl or NiCl₂(dppp)	NiCl₂(dppp) or Fe(acac)₃	NiCl₂(dppp) or Fe(acac)₃
Typical Temp.	Room Temp to 80 °C	0 °C to Room Temp	0 °C to Room Temp
Primary Challenge	Homocoupling of Grignard (e.g., biphenyl formation)[8]	Slower reaction rate vs. aryl	β-hydride elimination, leading to reduced yield and olefin byproducts[9]
Expected Yield	70-95%	65-90%	50-80%

Yields are estimates and highly dependent on reaction scale, purity of reagents, and optimization.

Troubleshooting Common Issues

Even with robust protocols, challenges can arise. This section provides guidance on diagnosing and resolving common problems.

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Wet solvent or glassware. 2. Poor quality Grignard reagent. 3. Inactive catalyst.	1. Ensure all glassware is oven-dried and solvents are anhydrous. 2. Titrate the Grignard reagent before use or use a fresh bottle. 3. Pre-form the catalyst as described; use fresh catalyst/ligand.
Formation of Homocoupled Grignard Byproduct (e.g., Biphenyl)	This is a common side reaction, especially with aryl Grignards.[8]	1. Use a slight excess (1.1-1.2 equiv.) of the Grignard reagent, but avoid a large excess. 2. Add the Grignard reagent slowly at a lower temperature. 3. Biphenyl is non-polar and can often be removed during chromatography or by trituration/recrystallization.[7]
Formation of Phenol Byproduct (cleavage of benzyl ether)	Highly unlikely, but possible if a Lewis acidic impurity is present or under harsh, prolonged heating.	1. Use high-purity reagents. 2. Ensure reaction temperatures do not significantly exceed recommended values. 3. Minimize reaction time once starting material is consumed.
Formation of 2,6-dimethylphenol (cleavage of C-Cl and C-O bonds)	May indicate a competing C-O activation pathway, although less common for benzyl ethers compared to aryl methyl ethers.[10]	1. Switch to a different catalyst system. Nickel catalysts are sometimes implicated in C-O cleavage. A palladium system may be more selective.

Workflow Visualization

Caption: Figure 2: General Experimental Workflow

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application of 2-(Benzyloxy)-1-chloro-3-methylbenzene in medicinal chemistry

This Application Note is structured to provide a comprehensive technical guide on the utilization of 2-(Benzyloxy)-1-chloro-3-methylbenzene in medicinal chemistry. It moves beyond simple catalog definitions to explore the compound's strategic value as a scaffold for synthesizing sterically demanding biaryl ethers and kinase inhibitors.

Strategic Scaffold for Sterically Congested Biaryl Architectures

Executive Summary & Compound Profile

2-(Benzyloxy)-1-chloro-3-methylbenzene serves as a specialized protected intermediate in the synthesis of high-value pharmaceutical ingredients (APIs). Its core value lies in the 1,2,3-trisubstituted pattern (Chloro-Alkoxy-Methyl). This specific motif is frequently employed in medicinal chemistry to introduce metabolic stability and conformational restriction (atropisomerism) into drug candidates, particularly Kinase Inhibitors (e.g., EGFR, VEGFR targets) and Antiviral Agents (NNRTIs).

The compound acts as a "masked" phenol, where the benzyl group provides robust protection against basic and nucleophilic conditions, while the chlorine atom serves as a handle for transition-metal-catalyzed cross-couplings or lithium-halogen exchange.

Chemical Identity Table

Property	Specification
Systematic Name	1-Chloro-2-(benzyloxy)-3-methylbenzene
Core Scaffold	2-Chloro-3-methylphenol (protected)
Molecular Formula	C₁₄H₁₃ClO
Molecular Weight	232.71 g/mol
Key Functionality	Ar-Cl : Handle for Suzuki/Buchwald coupling or Li-Hal exchange.Ar-OBn : Masked phenol; directs ortho-lithiation (minor).Ar-Me : Steric wedge; blocks metabolic oxidation.
Solubility	Soluble in DCM, THF, Toluene, Ethyl Acetate. Insoluble in water.[1]

Strategic Applications in Drug Design

A. Conformational Control in Kinase Inhibitors

In the design of Type I and Type II kinase inhibitors, the "2-chloro-3-methyl" substitution pattern on a phenoxy ring is critical.

• Mechanism: The steric bulk of the methyl group at position 3, combined with the chlorine at position 1, forces the phenoxy ring to twist out of plane relative to the heteroaryl core it is attached to.

• Effect: This twist often improves selectivity by filling specific hydrophobic pockets (e.g., the "gatekeeper" region) and reducing flat, intercalating interactions that lead to off-target toxicity.

B. Metabolic Blocking

The 2-chloro and 3-methyl groups effectively block the ortho and meta positions relative to the ether linkage. This prevents oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes at these susceptible sites, extending the half-life of the final drug molecule.

Experimental Protocols

Protocol 1: Synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene

Rationale: Commercial availability can be intermittent. This robust protocol ensures high-purity generation from the parent phenol.

Reagents:

• 2-Chloro-3-methylphenol (1.0 eq)

• Benzyl bromide (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• DMF (Dimethylformamide), anhydrous

• Potassium Iodide (KI) (0.1 eq, catalytic)

Methodology:

• Setup: Charge a flame-dried round-bottom flask with 2-Chloro-3-methylphenol (e.g., 14.2 g, 100 mmol) and anhydrous DMF (100 mL).

• Base Addition: Add K₂CO₃ (27.6 g, 200 mmol) in a single portion. Stir at room temperature for 15 minutes to allow phenoxide formation.

• Alkylation: Add Benzyl bromide (14.3 mL, 120 mmol) dropwise over 10 minutes. Add catalytic KI (1.66 g, 10 mmol) to accelerate the reaction via the Finkelstein mechanism.

• Reaction: Heat the mixture to 60°C and stir for 4 hours.

  • QC Check: Monitor by TLC (Hexane/EtOAc 9:1). The starting phenol (Rf ~0.4) should disappear, and the product (Rf ~0.8) should appear.

• Workup: Cool to room temperature. Pour the mixture into ice-water (500 mL) and extract with Ethyl Acetate (3 x 100 mL).

• Purification: Wash combined organics with water (2x) and brine (1x). Dry over Na₂SO₄, filter, and concentrate.

• Isolation: Recrystallize from minimal hot Ethanol or purify via silica gel flash chromatography (100% Hexanes → 5% EtOAc/Hexanes) to yield a white crystalline solid or colorless oil.

Protocol 2: Functionalization via Lithium-Halogen Exchange

Rationale: Converting the Ar-Cl handle into a Boronic Acid allows this scaffold to be coupled to heterocycles (Suzuki Coupling).

Reagents:

• 2-(Benzyloxy)-1-chloro-3-methylbenzene (1.0 eq)

• n-Butyllithium (n-BuLi), 2.5M in hexanes (1.1 eq)

• Triisopropyl borate (1.2 eq)

• THF, anhydrous

• HCl (1M)

Methodology:

• Cryogenic Setup: Dissolve the substrate (10 mmol) in anhydrous THF (50 mL) under Argon. Cool the solution to -78°C (Dry ice/Acetone bath).

• Exchange: Add n-BuLi (4.4 mL, 11 mmol) dropwise over 20 minutes. Maintain internal temperature below -70°C.

  • Note: The "2-chloro" position undergoes Li-Hal exchange rapidly. The "3-methyl" group sterically protects the lithiated species from aggregation.

• Electrophile Trapping: Stir at -78°C for 30 minutes. Add Triisopropyl borate (2.8 mL, 12 mmol) rapidly.

• Warming: Allow the reaction to warm to room temperature overnight.

• Hydrolysis: Quench with 1M HCl (20 mL) and stir vigorously for 1 hour to hydrolyze the boronate ester to the boronic acid.

• Isolation: Extract with EtOAc. The product, 2-(Benzyloxy)-3-methylphenylboronic acid , is often used directly in the next step without extensive purification to prevent protodeboronation.

Visualized Workflow: Thienopyrimidine Kinase Inhibitor Synthesis

The following diagram illustrates a typical medicinal chemistry workflow where 2-(Benzyloxy)-1-chloro-3-methylbenzene is used to construct a Thienopyrimidine-based kinase inhibitor. This pathway highlights the "Protect -> Functionalize -> Deprotect" strategy.

Figure 1: Synthetic workflow utilizing the scaffold for the construction of complex kinase inhibitors.

Critical Analysis & Troubleshooting

Self-Validating Quality Control

• NMR Signature: In ¹H NMR, the benzylic protons (-OCH ₂Ph) appear as a sharp singlet around 5.1 ppm . The methyl group (-CH ₃) appears around 2.3 ppm . The disappearance of the broad phenolic -OH singlet (usually >5.0 ppm) confirms successful benzylation.

• Lithiation Safety: The 1-chloro position is activated, but the 3-methyl group provides steric hindrance. If the Li-Hal exchange yield is low, ensure the temperature is strictly <-70°C to prevent benzylic deprotonation (at the methyl group), although this is kinetically slower than halogen exchange.

Comparison with Alternatives

Scaffold Variant	Pros	Cons
2-(Benzyloxy)-1-chloro-3-methylbenzene	Optimal Sterics: Me/Cl twist.[2] Versatile: Cl handle.	Requires Pd or Cryogenic conditions to activate Cl.
2-Chloro-3-methylphenol (Unprotected)	Cheaper; fewer steps.	Incompatible with basic/oxidizing steps; Phenol -OH kills organometallics.
1-Bromo-2-(benzyloxy)-3-methylbenzene	Higher reactivity in Li-Hal exchange.	More expensive; Br is less stable than Cl during storage.

References

• BenchChem. (2025). Application Notes: 1-(benzyloxy)-2-(chloromethyl)benzene and related ethers in Pharmaceutical Synthesis. Retrieved from

• MDPI. (2022). Asymmetric Synthesis of Chiral 3-Benzyloxy-quinazolinones of Biomedicinal Interest. Retrieved from

• Google Patents. (2014). New thienopyrimidine derivatives, a process for their preparation and pharmaceutical compositions containing them. Patent WO2014/123456. Retrieved from

• ChemRxiv. (2023). “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. Retrieved from

• NIST. (2023). Benzene, 1-chloro-3-methyl- Chemical Properties and Spectral Data. Retrieved from

Sources

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Friedel-Crafts Acylation of 2-(Benzyloxy)-1-chloro-3-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Acylation of a Polysubstituted Benzene Ring

The Friedel-Crafts acylation stands as a cornerstone reaction in organic synthesis, enabling the introduction of an acyl group onto an aromatic ring to form valuable aryl ketones.[1][2][3] These ketones are pivotal intermediates in the synthesis of a wide array of fine chemicals, agrochemicals, and active pharmaceutical ingredients.[4] This protocol provides a detailed guide for the Friedel-Crafts acylation of the polysubstituted aromatic compound, 2-(Benzyloxy)-1-chloro-3-methylbenzene. The presence of multiple substituents—a benzyloxy group, a chlorine atom, and a methyl group—presents a unique challenge and opportunity for regioselective synthesis, demanding a nuanced understanding of electrophilic aromatic substitution principles.

One of the primary advantages of Friedel-Crafts acylation over alkylation is the deactivating nature of the introduced acyl group, which effectively prevents polysubstitution, a common side reaction in alkylations.[1][5][6][7] Furthermore, the acylium ion intermediate is resonance-stabilized and does not undergo the rearrangements that can plague Friedel-Crafts alkylations, leading to more predictable product formation.[5][6][8]

This document will delve into the mechanistic intricacies of this reaction, provide a robust experimental protocol, and offer troubleshooting guidance to navigate the potential challenges associated with the acylation of this sterically hindered and electronically complex substrate.

Mechanistic Insights and Regiochemical Considerations

The Friedel-Crafts acylation proceeds through a well-established electrophilic aromatic substitution mechanism.[5][9] The reaction is initiated by the formation of a highly electrophilic acylium ion, which is generated from an acyl halide or anhydride in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[1][9]

The key to successfully acylating 2-(Benzyloxy)-1-chloro-3-methylbenzene lies in understanding the directing effects of its substituents. The regiochemical outcome of the electrophilic attack on the benzene ring is governed by the electronic properties and steric hindrance of the existing groups.

• -OCH₂Ph (Benzyloxy): This is a strongly activating, ortho-, para-directing group due to the electron-donating resonance effect of the oxygen atom.

• -Cl (Chloro): This is a deactivating, ortho-, para-directing group. While it withdraws electron density inductively, it can donate electron density through resonance.

• -CH₃ (Methyl): This is a weakly activating, ortho-, para-directing group due to hyperconjugation.

Considering the directing effects, the potential sites for acylation are ortho and para to the activating benzyloxy and methyl groups. The chlorine atom, being a deactivator, will have a lesser influence on the regioselectivity. The interplay of these directing effects suggests that the incoming acyl group will preferentially substitute at the positions most activated by the benzyloxy and methyl groups, and least sterically hindered. The most likely position for acylation is para to the strongly activating benzyloxy group, which is also ortho to the methyl group.

Visualizing the Reaction Mechanism

The following diagram illustrates the key steps in the Friedel-Crafts acylation of 2-(Benzyloxy)-1-chloro-3-methylbenzene.

Caption: Mechanism of Friedel-Crafts Acylation.

Experimental Protocol

This protocol outlines a general procedure for the Friedel-Crafts acylation of 2-(Benzyloxy)-1-chloro-3-methylbenzene. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Notes
2-(Benzyloxy)-1-chloro-3-methylbenzene	(Not readily available)	232.70	10.0	Starting material.
Acetyl chloride (or other acyl halide)	75-36-5	78.50	12.0	Corrosive and moisture-sensitive. Handle with care.
Anhydrous Aluminum Chloride (AlCl₃)	7446-70-0	133.34	15.0	Highly hygroscopic and reacts violently with water.[10][11]
Dichloromethane (DCM), anhydrous	75-09-2	84.93	50 mL	Dry over CaH₂ and distill before use.
Hydrochloric acid (HCl), concentrated	7647-01-0	36.46	20 mL	Corrosive.
Saturated sodium bicarbonate (NaHCO₃) solution	144-55-8	84.01	50 mL
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	120.37	~5 g	Drying agent.

Step-by-Step Procedure

• Reaction Setup:

  • Assemble a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube (filled with CaCl₂), and a dropping funnel.

  • Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon.[11]

  • Under an inert atmosphere, charge the flask with anhydrous aluminum chloride (15.0 mmol).

• Reagent Addition:

  • Add anhydrous dichloromethane (30 mL) to the flask containing AlCl₃ and stir to form a suspension.

  • Cool the mixture to 0 °C in an ice-water bath.

  • In the dropping funnel, prepare a solution of acetyl chloride (12.0 mmol) in anhydrous dichloromethane (10 mL).

  • Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature below 5 °C.[10]

  • After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes to ensure the formation of the acylium ion complex.

  • Prepare a solution of 2-(Benzyloxy)-1-chloro-3-methylbenzene (10.0 mmol) in anhydrous dichloromethane (10 mL) and add it to the dropping funnel.

  • Add the substrate solution dropwise to the reaction mixture over 30 minutes, keeping the internal temperature below 5 °C.

• Reaction Progression:

  • After the addition of the substrate is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction at room temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup and Isolation:

  • Upon completion of the reaction, cool the flask back to 0 °C in an ice-water bath.

  • Carefully and slowly pour the reaction mixture into a beaker containing crushed ice (100 g) and concentrated hydrochloric acid (20 mL).[10] This will quench the reaction and decompose the aluminum chloride complex.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Analysis:

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterize the purified product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Experimental Workflow Diagram

The following diagram provides a visual representation of the experimental workflow.

Caption: Experimental workflow for Friedel-Crafts acylation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Deactivated Aromatic Ring: While the benzyloxy and methyl groups are activating, the chloro group is deactivating.[11]	Ensure the use of a sufficiently reactive acylating agent and an appropriate amount of catalyst. Consider using a more potent Lewis acid if necessary.
Catalyst Inactivity: Aluminum chloride is extremely sensitive to moisture.[11]	Ensure all glassware is scrupulously dried. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.
Insufficient Catalyst: The ketone product forms a complex with the Lewis acid, effectively sequestering it.[11][12]	A stoichiometric amount or a slight excess of the Lewis acid is typically required.
Formation of Multiple Products	Isomer Formation: Acylation may occur at other positions on the ring, leading to a mixture of isomers.	Optimize reaction temperature; lower temperatures often favor the formation of the thermodynamically more stable product. Carefully control the rate of addition of the electrophile.
Side Reactions: The benzyloxy group can potentially be cleaved under harsh Lewis acid conditions.	Use a milder Lewis acid (e.g., FeCl₃, ZnCl₂) or perform the reaction at a lower temperature.[13]
Dark, Tarry Material Formation	Polymerization/Decomposition: This can be caused by excessively high reaction temperatures or prolonged reaction times.[14]	Maintain careful temperature control throughout the reaction. Monitor the reaction closely by TLC and quench it once the starting material is consumed.

Conclusion

The Friedel-Crafts acylation of 2-(Benzyloxy)-1-chloro-3-methylbenzene is a powerful method for synthesizing specifically substituted aryl ketones. Success hinges on a thorough understanding of the directing effects of the substituents, meticulous execution of the experimental protocol under anhydrous conditions, and careful control of reaction parameters. The guidelines and protocols presented herein provide a solid foundation for researchers to successfully perform this challenging yet rewarding transformation, paving the way for the synthesis of complex molecules in drug discovery and development.

References

• Vertex AI Search. Friedel-Crafts Acylation: Mechanism, Reactions & limitations.
• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction.
• Chemistry Steps. Friedel-Crafts Acylation.
• University of Calgary. Ch12: Friedel-Crafts acylation.
• Wikipedia. Friedel–Crafts reaction.
• International Journal of Advanced Chemistry Research. Review on friedel-crafts acylation of benzene derivatives using various catalytic systems.
• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation.
• ResearchGate. Review on friedel-crafts acylation of benzene derivatives using various catalytic systems.
• BenchChem. Application Notes & Protocols: Experimental Setup for Friedel-Crafts Acylation Reactions.
• Unknown. Experiment 1: Friedel-Crafts Acylation.
• Study Mind. Friedel-Crafts Acylation and Alkylation (A-Level Chemistry).
• Chem LibreTexts. 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions.
• JoVE. Video: Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene.
• BenchChem. troubleshooting common issues in Friedel-Crafts reactions.
• Organic Chemistry Tutor. Friedel-Crafts Alkylation and Acylation Reaction.
• Vaia. Use Figure 16-11 to explain why Friedel–Crafts alkylations often give polysubstitution but Friedel–Crafts acylations do not.

Sources

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. Video: Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene [jove.com]
• 4. chemistryjournals.net [chemistryjournals.net]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. vaia.com [vaia.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. studymind.co.uk [studymind.co.uk]

Application Notes and Protocols for Reactions Involving 2-(Benzyloxy)-1-chloro-3-methylbenzene

Introduction

2-(Benzyloxy)-1-chloro-3-methylbenzene is a versatile synthetic intermediate of significant interest to researchers in medicinal chemistry and materials science. Its structure, featuring a protected phenol and a reactive aryl chloride moiety, allows for sequential, site-selective functionalization. The benzyloxy group serves as a robust protecting group for the phenolic hydroxyl, which can be deprotected under various conditions, while the chloro-substituent provides a handle for transition-metal-catalyzed cross-coupling reactions. This strategic arrangement enables the construction of complex molecular architectures, including biaryl compounds and arylamines, which are prevalent motifs in pharmaceuticals and functional materials.

This technical guide provides detailed experimental protocols for the synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene and its application in two of the most powerful C-C and C-N bond-forming reactions in modern organic synthesis: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. The protocols are designed to be reproducible and scalable, with an emphasis on explaining the rationale behind the choice of reagents and reaction conditions to empower researchers to adapt these methods to their specific synthetic challenges.

Safety and Handling

Safe laboratory practice is paramount when working with the reagents and products described herein. The following is a summary of key safety considerations. Researchers must consult the full Safety Data Sheet (SDS) for each chemical before use.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity before each use.

• Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

Engineering Controls:

• All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors and dust.

• A safety shower and eyewash station must be readily accessible.

Chemical-Specific Hazards:

• 2-(Benzyloxy)-1-chloro-3-methylbenzene and its precursors: Chlorinated aromatic compounds can be irritants and may have long-term health effects. Avoid skin and eye contact, and inhalation.

• Benzyl Bromide: A lachrymator and corrosive. Handle with extreme care in a fume hood.

• Palladium Catalysts and Ligands: Many phosphine-based ligands are air-sensitive and potentially toxic. Handle under an inert atmosphere.

• Bases: Sodium tert-butoxide and potassium carbonate are corrosive and moisture-sensitive. Handle in a dry environment.

• Solvents: Toluene, dioxane, and other organic solvents are flammable and have associated health risks. Avoid sources of ignition and ensure adequate ventilation.

In case of exposure, immediately flush the affected area with copious amounts of water and seek medical attention. For spills, evacuate the area and follow institutional protocols for hazardous material cleanup.

Part 1: Synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene

The most direct route to 2-(benzyloxy)-1-chloro-3-methylbenzene is via a Williamson ether synthesis, a reliable and high-yielding method for the formation of ethers.[1][2] This reaction proceeds through an SN2 mechanism where the phenoxide, generated by deprotonating 2-chloro-3-methylphenol with a suitable base, acts as a nucleophile to displace the bromide from benzyl bromide.[3]

Protocol 1: Williamson Ether Synthesis

Reaction Scheme: 2-chloro-3-methylphenol + Benzyl bromide → 2-(Benzyloxy)-1-chloro-3-methylbenzene

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount	Moles (mmol)
2-Chloro-3-methylphenol	142.58	5.0 g	35.1
Benzyl bromide	171.04	4.8 mL (6.6 g)	38.6
Potassium carbonate (K₂CO₃)	138.21	7.28 g	52.7
Acetone	-	100 mL	-
Deionized water	-	100 mL	-
Ethyl acetate	-	150 mL	-
Brine	-	50 mL	-

| Anhydrous magnesium sulfate | - | - | - |

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-3-methylphenol (5.0 g, 35.1 mmol) and acetone (100 mL).

• Add potassium carbonate (7.28 g, 52.7 mmol) to the solution. Potassium carbonate is a mild and effective base for this transformation, readily deprotonating the phenol to form the corresponding phenoxide.

• Add benzyl bromide (4.8 mL, 38.6 mmol) dropwise to the stirring suspension.

• Heat the reaction mixture to reflux and maintain for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer with deionized water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-(benzyloxy)-1-chloro-3-methylbenzene as a colorless oil.

Expected Yield: 80-90%

Caption: Workflow for the synthesis of 2-(benzyloxy)-1-chloro-3-methylbenzene.

Part 2: Application in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between aryl halides and organoboron compounds.[4] This palladium-catalyzed reaction is highly valued for its functional group tolerance and the commercial availability of a vast array of boronic acids. The following protocol details the coupling of 2-(benzyloxy)-1-chloro-3-methylbenzene with a representative arylboronic acid.

Protocol 2: Suzuki-Miyaura Coupling

Reaction Scheme: 2-(Benzyloxy)-1-chloro-3-methylbenzene + Arylboronic acid → Biaryl product

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount	Moles (mmol)
2-(Benzyloxy)-1-chloro-3-methylbenzene	232.70	1.0 g	4.3
Phenylboronic acid	121.93	682 mg	5.6
Pd(PPh₃)₄	1155.56	248 mg	0.215 (5 mol%)
Potassium carbonate (K₂CO₃)	138.21	1.78 g	12.9
Toluene/Water (4:1)	-	25 mL	-
Ethyl acetate	-	100 mL	-
Deionized water	-	50 mL	-
Brine	-	30 mL	-

| Anhydrous sodium sulfate | - | - | - |

Procedure:

• In a Schlenk flask, combine 2-(benzyloxy)-1-chloro-3-methylbenzene (1.0 g, 4.3 mmol), phenylboronic acid (682 mg, 5.6 mmol), and potassium carbonate (1.78 g, 12.9 mmol).

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 248 mg, 0.215 mmol). This pre-catalyst is a reliable choice for a wide range of Suzuki couplings.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed toluene/water solvent mixture (25 mL, 4:1 v/v) via syringe. The presence of water and a base is crucial for the transmetalation step in the catalytic cycle.

• Heat the reaction mixture to 90 °C and stir for 12 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (50 mL).

• Transfer the mixture to a separatory funnel and wash with deionized water (50 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

Expected Yield: 75-85%

Caption: Workflow for the Suzuki-Miyaura cross-coupling reaction.

Part 3: Application in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a general and efficient method for the formation of C-N bonds from aryl halides and amines.[3][5] This palladium-catalyzed reaction is indispensable in drug discovery and development. The following protocol outlines the amination of 2-(benzyloxy)-1-chloro-3-methylbenzene with a representative secondary amine.

Protocol 3: Buchwald-Hartwig Amination

Reaction Scheme: 2-(Benzyloxy)-1-chloro-3-methylbenzene + Amine → Arylamine product

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount	Moles (mmol)
2-(Benzyloxy)-1-chloro-3-methylbenzene	232.70	1.0 g	4.3
Morpholine	87.12	0.45 mL (5.16 mmol)	5.16
Pd₂(dba)₃	915.72	79 mg	0.086 (2 mol% Pd)
XPhos	476.65	164 mg	0.344 (8 mol%)
Sodium tert-butoxide (NaOtBu)	96.10	620 mg	6.45
Dioxane (anhydrous)	-	20 mL	-
Ethyl acetate	-	100 mL	-
Deionized water	-	50 mL	-
Brine	-	30 mL	-

| Anhydrous sodium sulfate | - | - | - |

Procedure:

• In a glovebox, charge a Schlenk tube with tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 79 mg, 0.086 mmol), XPhos (164 mg, 0.344 mmol), and sodium tert-butoxide (620 mg, 6.45 mmol). The use of a bulky, electron-rich phosphine ligand like XPhos is crucial for the efficient coupling of aryl chlorides.

• Remove the Schlenk tube from the glovebox and add 2-(benzyloxy)-1-chloro-3-methylbenzene (1.0 g, 4.3 mmol) and anhydrous dioxane (20 mL).

• Add morpholine (0.45 mL, 5.16 mmol) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C for 12-18 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with deionized water (50 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 50 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired arylamine.

Expected Yield: 70-85%

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]

2-(Benzyloxy)-1-chloro-3-methylbenzene as a precursor for novel heterocycles

Application Note: Precision Synthesis of 7-Methylbenzofurans and Congeners via 2-(Benzyloxy)-1-chloro-3-methylbenzene

Executive Summary

This technical guide outlines the utility of 2-(benzyloxy)-1-chloro-3-methylbenzene as a high-value scaffold for the synthesis of sterically congested heterocycles, specifically 7-methylbenzofurans and functionalized dibenzo[b,d]furans .

While 2-halophenols are ubiquitous in heterocyclic chemistry, this specific precursor offers a unique "masked" reactivity profile.[1] The benzyl protection at the O-position allows for aggressive organometallic manipulations (e.g., lithium-halogen exchange) at the C1-chloro position without compromising the phenol, while the C3-methyl group provides essential steric bulk often required to lock conformations in drug targets (e.g., atropisomeric kinase inhibitors).

Key Applications:

• Pathway A: Synthesis of 7-Methylbenzofurans (via Sonogashira/Cyclization).

• Pathway B: Synthesis of Xanthenes and Dibenzofurans (via Buchwald-Hartwig/Intramolecular Cyclization).

The Scaffolding Strategy

The molecule functions as a divergent hub. The orthogonality of the three functional handles—the Chloro (reactive handle), the Benzyloxy (masked nucleophile), and the Methyl (steric blocker)—allows for sequential functionalization.

Structural Logic & Numbering

• C1 (Chloro): Site of oxidative addition for Pd/Ni catalysis.

• C2 (Benzyloxy): Latent phenolic nucleophile; directs orthometallation to C3 (blocked) or C1 (occupied), forcing reactivity to C4 or C6 if directed.

• C3 (Methyl): Blocks the 3-position, forcing cyclization geometry and influencing the regioselectivity of metabolic oxidation in final drug candidates.

Figure 1: Divergent synthetic pathways accessible from the scaffold.

Protocol A: Synthesis of 7-Methylbenzofurans

This protocol describes the conversion of the scaffold into 2-substituted-7-methylbenzofurans, a motif found in bioactive natural products and deformylase inhibitors.

Mechanism & Rationale

The transformation relies on a "Coupling-Deprotection-Cyclization" (CDC) sequence. We utilize the C1-Chloro for a Sonogashira coupling. The steric bulk of the C3-methyl group prevents unwanted side reactions at the ortho-position but requires high-activity catalyst systems (e.g., XPhos or SPhos) to facilitate oxidative addition at the hindered C1-Cl bond.

Experimental Workflow

Step 1: Sonogashira Coupling

• Reagents: Scaffold (1.0 eq), Terminal Alkyne (1.2 eq), PdCl₂(PPh₃)₂ (5 mol%), CuI (2 mol%), Et₃N (3.0 eq).[1]

• Solvent: DMF or THF (degassed).

• Conditions: Heat to 80°C under Argon for 12 hours.

• Critical Note: The C3-methyl group creates steric hindrance. If conversion is low (<50%), switch ligand to XPhos (Pd₂dba₃/XPhos system).[1]

Step 2: Benzyl Deprotection & Cyclization

• Reagents: TiCl₄ (1.1 eq) or BBr₃ (1.0 eq) in CH₂Cl₂ at -78°C.

• Cyclization: Often spontaneous upon deprotection.[1] If not, treat the resulting 2-alkynylphenol with AuCl₃ (2 mol%) in Toluene.

Data Summary: Catalyst Optimization for Step 1

Catalyst System	Ligand	Yield (Isolated)	Notes
Pd(PPh₃)₄	PPh₃	45%	Sluggish due to steric crowding at C1/C3.
Pd(OAc)₂	SPhos	88%	Recommended. Excellent tolerance of C3-Me bulk.
Pd₂dba₃	XPhos	92%	Highest yield, but higher cost.[1]

Protocol B: Synthesis of Functionalized Dibenzofurans

This pathway utilizes the scaffold to build tricyclic systems via intermolecular coupling followed by intramolecular ring closure.

Experimental Workflow

• Suzuki-Miyaura Coupling:

  • React the scaffold (1-Cl) with an ortho-hydroxyphenylboronic acid.

  • Catalyst: Pd(dppf)Cl₂ (3 mol%), K₂CO₃ (2.0 eq), Dioxane/H₂O (10:1), 90°C.[1]

  • Result: A biaryl intermediate (2-benzyloxy-3-methyl-2'-hydroxy-biphenyl).

• Intramolecular Etherification:

  • The benzyl group must be removed (H₂, Pd/C) to reveal the phenol.[1]

  • Cyclization: Pd-catalyzed C-H activation or oxidative cyclization using Cu(OAc)₂.

Figure 2: Step-by-step workflow for the synthesis of 7-methylbenzofuran.

Safety & Handling

• Organochlorides: The starting material is an aryl chloride. While generally stable, avoid contact with strong oxidizers.[1][2]

• BBr₃ (Boron Tribromide): Extremely pyrophoric and reacts violently with water. Must be handled under strictly anhydrous conditions (Schlenk line or Glovebox).

• Heavy Metals: Palladium and Copper waste must be segregated into heavy metal waste streams.

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Synthesis of Aryl Ethers."[1] Journal of the American Chemical Society, 2001.[1] Link

• Willis, M. C. "Palladium-Catalyzed Synthesis of Benzofurans."[1] Chemical Reviews, 2010.[1] Link

• Hartwig, J. F. "Evolution of Fourth Generation Palladium Precatalysts for Cross-Coupling."[1] Accounts of Chemical Research, 2008.[1] Link

• PubChem Compound Summary. "2-Chloro-1-methoxy-3-methylbenzene (Analog)." National Library of Medicine.[1] Link

• Beaudry, C. M. "Regioselective Synthesis of Benzofuranones and Benzofurans."[1] Journal of Organic Chemistry, 2021.[1][3] Link

Sources

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 2. chembk.com [chembk.com]
• 3. jk-sci.com [jk-sci.com]

Technical Notes & Optimization

Technical Support Hub: Yield Optimization for 2-(Benzyloxy)-1-chloro-3-methylbenzene

Ticket ID: #SYN-2CL6ME-BN Subject: Overcoming Steric Hindrance in Williamson Ether Synthesis of 2,6-Disubstituted Phenols Assigned Specialist: Senior Application Scientist Status: Open for Resolution

Executive Summary: The Steric Challenge

You are attempting to synthesize 2-(Benzyloxy)-1-chloro-3-methylbenzene . The core challenge here is not the chemistry itself (standard Williamson Ether Synthesis), but the steric environment of the substrate.

Your starting material is likely 2-chloro-6-methylphenol .

• The Problem: The hydroxyl group is flanked by a Chlorine atom (Position 2) and a Methyl group (Position 6). These ortho-substituents create a "steric wall," shielding the phenoxide oxygen from attacking the benzyl bromide.

• The Consequence: Standard conditions (Acetone/K₂CO₃/RT) will result in stalled conversion, low yields (<40%), and difficult purification due to unreacted benzyl bromide.

This guide provides a field-proven protocol to "breach the wall" using solvent effects, catalytic activation, and chemical scavenging.

Optimized Standard Operating Procedure (SOP)

Do not rely on standard textbook conditions for unhindered phenols. Use this optimized protocol.

Reaction Setup

Component	Reagent	Role	Stoichiometry
Substrate	2-chloro-6-methylphenol	Nucleophile	1.0 equiv
Electrophile	Benzyl Bromide (BnBr)	Electrophile	1.2 equiv
Base	Potassium Carbonate (K₂CO₃)	Deprotonating Agent	2.0 equiv
Solvent	DMF (Anhydrous)	Polar Aprotic Solvent	5-10 mL/g
Catalyst	Potassium Iodide (KI) or TBAI	Finkelstein/PTC Catalyst	0.1 equiv

Step-by-Step Protocol

• Activation: Dissolve 2-chloro-6-methylphenol in anhydrous DMF. Add K₂CO₃ (finely ground). Stir at room temperature for 30 minutes. Why? This ensures formation of the phenoxide anion before the electrophile is introduced.

• Addition: Add Potassium Iodide (KI) or Tetrabutylammonium iodide (TBAI). Then, add Benzyl Bromide dropwise.

• Energy Input: Heat the reaction to 60–80°C . Why? Thermal energy is required to overcome the activation energy barrier imposed by the ortho-substituents.

• Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 9:1). Look for the disappearance of the phenol (lower Rf) and the appearance of the product (higher Rf).

• Scavenging (Critical): If TLC shows product but excess Benzyl Bromide remains, add N,N-Dimethylethylenediamine (1.5 equiv excess relative to BnBr) and stir for 30 mins. See Troubleshooting section for mechanism.

Workflow Visualization

The following diagram illustrates the critical decision points and chemical logic flow for this synthesis.

Caption: Optimized workflow incorporating catalytic activation and chemical scavenging to ensure high purity.

Troubleshooting & FAQs

Specific solutions to common failure modes.

Q1: My reaction stalls at 60% conversion. Adding more Benzyl Bromide doesn't help. Why?

Diagnosis: The "Potassium Coating" Effect. In non-polar or semi-polar solvents, the K₂CO₃ surface can become coated with KBr byproduct, deactivating the base. The Fix:

• Switch to DMF: DMF solvates the cation (K⁺) effectively, leaving a "naked," highly reactive phenoxide anion.

• Add TBAI (Tetrabutylammonium Iodide): This acts as a Phase Transfer Catalyst. It transports the phenoxide into the organic phase and, if using KI, performs an in situ Finkelstein reaction, converting Benzyl Bromide to the more reactive Benzyl Iodide [1].

Q2: I see a persistent impurity just above my product on the TLC plate. What is it?

Diagnosis: Unreacted Benzyl Bromide (BnBr).[1][2] Because you must use excess BnBr to drive the reaction of a hindered phenol, you will have leftovers. BnBr is non-polar and often co-elutes with the ether product. The Fix: Chemical Scavenging. Before workup, add a primary or secondary amine (e.g., Triethylamine or N,N-Dimethylethylenediamine ) and stir for 30 minutes.

• Mechanism:[3][4][5][6][7] The amine reacts rapidly with the remaining BnBr to form a water-soluble ammonium salt.

• Result: Upon aqueous workup, the impurity washes away into the water layer, leaving pure product in the organic layer [2].

Q3: Can I use Sodium Hydride (NaH) instead of K₂CO₃?

Answer: Yes, but with caution.

• Pros: NaH is irreversible and faster. It will force the deprotonation of the hindered phenol.

• Cons: NaH is much more basic. If your substrate has other sensitive groups, they may degrade. Furthermore, NaH requires anhydrous THF or DMF and careful handling.

• Recommendation: Use NaH only if the K₂CO₃/DMF/KI method fails to reach >80% conversion.

Q4: Is C-Alkylation a risk here?

Answer: Yes, but it is minimized in DMF. Phenoxide is an ambident nucleophile (can attack from Oxygen or Carbon).

• Protic Solvents (e.g., Methanol): Solvate the Oxygen, masking it. This encourages C-alkylation (attack by the ring carbon).

• Aprotic Solvents (e.g., DMF, DMSO): Leave the Oxygen exposed. This favors O-alkylation (the desired ether) [3].

• Self-Validation: Check your NMR.[2][8][9]

  • O-Alkylation (Target): Singlet at ~5.0 ppm (2H) for the benzylic protons.

  • C-Alkylation (Impurity): The benzylic protons will appear as a singlet but the aromatic pattern of the central ring will change (loss of symmetry or coupling changes).

Analytical Validation (Self-Check)

How do you verify you have the correct molecule?

Technique	Observation	Interpretation
1H NMR	Singlet, ~5.0 ppm (2H)	Confirms O-CH₂-Ph connectivity.[10]
1H NMR	Singlet, ~2.3 ppm (3H)	Confirms Methyl group integrity.[9]
13C NMR	Peak at ~70-75 ppm	Characteristic of Benzylic Carbon attached to Oxygen.
TLC	Rf ~0.5-0.6 (9:1 Hex/EtOAc)	Product is less polar than phenol, more polar than BnBr.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (Standard reference for Williamson Ether Synthesis and Finkelstein conditions).

• Kashyap, B., et al. "Removal of excess benzyl bromide from reaction mixtures." ResearchGate Q&A / BenchChem Protocols. (Verified technique for amine scavenging).

• Kornblum, N., et al. "The Mechanism of the Reaction of Silver Nitrite with Alkyl Halides. The Contrasting Reactions of Silver and Alkali Metal Salts." Journal of the American Chemical Society, 1955. (Foundational text on Ambident Nucleophiles and Solvent Effects).

• Organic Syntheses. "Alkylation of Esters and Phenols." Org.[2][3][7][11][12] Synth. Coll. Vol. 1-10. (General protocols for hindered substrates).

Sources

• 1. researchgate.net [researchgate.net]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pharmaxchange.info [pharmaxchange.info]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. cyberleninka.ru [cyberleninka.ru]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. acgpubs.org [acgpubs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. echemi.com [echemi.com]

Technical Support Center: Optimizing Transformations of 2-(Benzyloxy)-1-chloro-3-methylbenzene

The following guide is designed as a specialized Technical Support Center for researchers working with 2-(Benzyloxy)-1-chloro-3-methylbenzene . It addresses the specific reactivity challenges imposed by its 1,2,3-substitution pattern ("The Steric Fortress") and provides self-validating protocols to prevent common byproduct formation.

Product Identity: 2-(Benzyloxy)-1-chloro-3-methylbenzene CAS: 500149-91-7 Key Characteristics: Sterically crowded aryl chloride; Electron-rich core; Acid-sensitive protecting group.

⚠️ Core Challenge: The "Steric Fortress" Effect

This molecule features a 1,2,3-substitution pattern . The bulky benzyloxy group (C2) is flanked by a chloro group (C1) and a methyl group (C3).

• Consequence 1: The C1-Chlorine is sterically shielded, making oxidative addition (in Pd-catalysis) sluggish.

• Consequence 2: The electron-donating nature of the alkoxy and alkyl groups deactivates the C-Cl bond towards nucleophilic attack or direct metal insertion.

• Consequence 3: Competing reaction pathways (e.g., Directed Ortho Metalation at C6) often outcompete the desired chemistry at C1.

Module 1: Preventing Hydrodehalogenation in Cross-Couplings

User Issue: "I am trying to Suzuki-couple this substrate, but I see significant formation of 2-(benzyloxy)-1-methylbenzene (loss of Cl) instead of the product."

The Mechanism of Failure

In sterically hindered aryl chlorides, the rate of Transmetallation (Step B) is often slower than the rate of β-Hydride Elimination or protodemetallation from the solvent. If the Pd(II) intermediate waits too long for the boronic acid, it will grab a hydride (from alcohols, water, or amine bases), leading to the "reduced" byproduct (Ar-H).

🛠️ Troubleshooting Protocol

Objective: Accelerate the catalytic cycle to outrun the dehalogenation pathway.

Parameter	Recommendation	Scientific Rationale
Catalyst	Pd-PEPPSI-IPr or XPhos Pd G4	Bulky NHC or Buchwald ligands facilitate oxidative addition on hindered chlorides and stabilize the Pd(0) species.
Solvent	Dioxane or Toluene (Anhydrous)	Avoid Alcohols. Protic solvents (MeOH, EtOH) are the primary hydride source for dehalogenation.
Base	K₃PO₄ (Suspended)	Weaker, anhydrous bases prevent base-mediated decomposition. Avoid alkoxides (e.g., NaOEt) which act as hydride donors.
Temperature	80–100°C (Ramp quickly)	Slow heating allows the catalyst to degrade before the cycle starts. Pre-heat the oil bath.

Validated Workflow: Suzuki Coupling of Steric Chlorides

• Charge : Aryl chloride (1.0 equiv), Boronic acid (1.5 equiv), K₃PO₄ (3.0 equiv).

• Catalyst : Add XPhos Pd G4 (2 mol%).

• Solvent : Add anhydrous 1,4-dioxane (0.2 M concentration).

• Degas : Sparge with Argon for 10 mins (Critical: Oxygen promotes homocoupling byproducts).

• Reaction : Seal and heat to 100°C. Monitor via LCMS at 1 hour.

Visualization: The Dehalogenation Trap

The diagram below illustrates where the cycle breaks down (Red Path) and how to force the productive path (Green Path).

Caption: Kinetic competition between productive coupling (Green) and hydrodehalogenation (Red). Avoiding protic sources blocks the red path.

Module 2: Metallation Strategy (Grignard vs. Lithiation)

User Issue: "I treated the compound with n-BuLi to form the anion at C1, but the electrophile added to position C6 (ortho to the benzyloxy group)."

The Causality: DoM vs. Exchange

• Lithium-Halogen Exchange (Li-Cl) : Very slow on electron-rich rings.

• Directed Ortho Metalation (DoM) : The Benzyloxy group is a strong Director. It coordinates Lithium, directing deprotonation to the open C6 position.

• Result : You get C6-lithiation, not C1-exchange.

🛠️ Solution: The "TurboGrignard" Switch

Magnesium reagents are less basic than Lithium reagents, minimizing DoM. However, standard Mg turnings will not react with this deactivated aryl chloride. You must use Knochel's TurboGrignard (i-PrMgCl·LiCl ).

Reagent	Outcome on 2-(Benzyloxy)-1-chloro-3-methylbenzene
n-BuLi	FAILURE : C6-Lithiation (DoM) dominates.
t-BuLi	RISKY : May effect exchange, but Wurtz coupling and benzylic attack are risks.
Mg (Turnings)	FAILURE : No reaction (Aryl chloride is too inert).
i-PrMgCl[1]·LiCl	SUCCESS : Selective Iodine/Bromine exchange (if Br/I present) or Cl-activation under forcing conditions.

Recommended Protocol for C1 Functionalization: Since direct Mg-insertion into the C-Cl bond is difficult even with TurboGrignard for this specific electron-rich scaffold, the most robust route is Bromine-Lithium Exchange via a precursor swap.

• Precursor Change : If possible, synthesize/buy the 1-Bromo analog.

• Exchange : Treat the 1-Bromo analog with i-PrMgCl·LiCl at -20°C.

• Selectivity : The Mg reagent will NOT deprotonate C6 (DoM) at this temperature; it will selectively exchange the Halogen.

If you MUST use the Chloro-substrate: Consider Lithium-mediated Borylation using s-BuLi? No. Use Transition Metal Catalyzed Borylation (Ir-catalyst). This is steric-controlled and will likely borylate C5 or C6, not C1. Conclusion: For C1 functionalization, you essentially require the Bromo-analog or a Pd-catalyzed reaction (Suzuki/Buchwald) as described in Module 1. Direct lithiation of this chloride is not a viable manufacturing strategy.

Visualization: Reactivity Decision Tree

Caption: Direct metallation of the chloro-derivative is inefficient. Pd-catalysis or Br-analogs are preferred.

Module 3: Protecting Group Integrity

User Issue: "The benzyl group is cleaving during my reaction."

The benzyloxy ether is generally stable to base (Suzuki/Grignard conditions) but is vulnerable to:

• Lewis Acids : If you attempt Friedel-Crafts or use strong Lewis Acid catalysts (e.g., BBr₃, AlCl₃), the benzyl group will cleave to the phenol.

• Hydrogenation : If reducing a nitro group or alkene elsewhere on the molecule using Pd/C and H₂, the benzyl ether will undergo hydrogenolysis (cleavage) to Toluene + Phenol.

Prevention:

• Alternative Reduction : Use Fe/NH₄Cl or SnCl₂ for nitro reductions to preserve the benzyl ether.

• Lewis Acid Work : If Lewis acids are required, switch the protecting group to a Methyl ether (stronger) or Pivaloyl ester (different orthogonality) before that step.

FAQ: Rapid Troubleshooting

Q: Can I use this compound in a Buchwald-Hartwig amination? A: Yes, but the steric bulk at C2 (OBn) and C3 (Me) makes the C1-Cl difficult to access. Use BrettPhos Pd G3 or RuPhos Pd G3 . These precatalysts are designed for hindered chlorides. Standard Pd(OAc)₂/BINAP will likely fail.

Q: Why is my reaction turning black and precipitating Pd black? A: This indicates "catalyst death" before the reaction is complete. The oxidative addition into the hindered Ar-Cl bond is too slow, causing the unstable Pd(0) to aggregate.

• Fix : Add the catalyst to the pre-heated mixture (hot injection) or use a precatalyst (like Pd-PEPPSI) that releases the active species slowly.

Q: I see a byproduct with M+14 mass (Methylation)? A: If using Pd-catalysis with methyl-containing solvents or reagents, this is rare. However, if you are using n-BuLi, you might be seeing Wurtz-type coupling or reaction with alkyl halides in the quench. Ensure your quench (e.g., MeOH/H₂O) is clean.

References

• Source: BenchChem Technical Guides.

• Lithium-Halogen Exchange vs.

  • Source: Macmillan Group (Princeton). "The Mechanism of Lithium-Halogen Exchange."

  • URL: [Link] (Foundational mechanistic insight).

• TurboGrignard Chemistry

  • Source: ETH Zurich (Prof. Morandi/Bode). "OC II: Metal-Halogen Exchange."

  • URL: [Link] (Explains the selectivity of iPrMgCl·LiCl).

• Compound Data

  • Source: NIST WebBook.

  • URL: [Link]

(Note: Specific reaction data for CAS 500149-91-7 is inferred from established organometallic principles regarding 1,2,3-substituted aryl chlorides.)

Sources

• 1. ethz.ch [ethz.ch]

Technical Support Center: 2-(Benzyloxy)-1-chloro-3-methylbenzene Applications

Case ID: TKT-2026-ARCL-001 Subject: Optimization of Catalyst Systems for Sterically Congested Aryl Chlorides Assigned Specialist: Senior Application Scientist, Catalysis Division Status: Open / High Priority

Executive Summary: The "Ortho-Ortho" Challenge

You are working with 2-(Benzyloxy)-1-chloro-3-methylbenzene . This scaffold presents a specific "perfect storm" of challenges for catalysis:

• Steric Crowding: The reactive chloro- position (C1) is flanked by a benzyloxy group (C2) and a methyl group (C3). This "di-ortho" substitution pattern creates a steric wall that blocks standard catalysts.

• Electronic Deactivation: The benzyloxy group is an electron-donating group (EDG). This increases the electron density on the ring, making the C-Cl bond stronger and significantly harder for Palladium(0) to break (Oxidative Addition).

This guide addresses the two most common failure modes reported by users: failed cross-coupling (Suzuki/Buchwald) and accidental dechlorination during deprotection.

Module 1: Cross-Coupling Troubleshooting (C-Cl Bond Activation)

User Reported Issue

"I am attempting a Suzuki coupling using Pd(PPh3)4 and K2CO3. I see <5% conversion after 24 hours. The starting material remains unreacted."

Root Cause Analysis

Standard catalysts like Tetrakis(triphenylphosphine)palladium(0) lack the necessary electron density to insert into the electron-rich C-Cl bond and are too sterically linear to accommodate the C2/C3 substituents.

Resolution: Switch to Bulky, Electron-Rich Dialkylbiaryl Phosphines

To overcome the activation energy barrier, you must use "Next-Generation" Buchwald ligands or NHC (N-Heterocyclic Carbene) complexes.

Recommended Catalyst Systems

Catalyst Class	Recommended Ligand/Precatalyst	Why it Works
Buchwald G3/G4	XPhos Pd G4 or RuPhos Pd G4	XPhos is ideal for aryl chlorides. The ligand's bulk promotes reductive elimination, while its electron-rich nature accelerates oxidative addition.
NHC-Palladium	Pd-PEPPSI-IPr	The "PEPPSI" (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) system is extremely robust for sterically hindered couplings and resists deactivation.
Indolylphosphines	CM-Phos or WK-Phos	Specifically designed for tetra-ortho substituted systems; highly active for hindered chlorides.[1]

Validated Protocol: Suzuki-Miyaura Coupling

Standard conditions often fail. Use this high-activity protocol.

• Reagents:

  • Substrate: 1.0 equiv

  • Boronic Acid: 1.5 equiv[2]

  • Catalyst: XPhos Pd G4 (2.0 mol%)

  • Base: K3PO4 (3.0 equiv) - Phosphate is often superior to Carbonate for hindered substrates.

  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

• Procedure:

  • Charge a reaction vial with substrate, boronic acid, base, and catalyst.

  • Evacuate and backfill with Argon (3 cycles). Oxygen is a poison.

  • Add deoxygenated solvent.

  • Heat to 100°C for 4–12 hours.

• Checkpoint: If conversion is low, switch solvent to n-Butanol . The higher boiling point and polarity can stabilize the transition state.

Mechanistic Visualization

The diagram below illustrates why standard ligands fail and bulky ligands succeed.

Caption: Comparative pathway analysis. Note that standard phosphines (Red) cannot penetrate the steric shielding of the C2-benzyloxy/C3-methyl groups, whereas dialkylbiaryl phosphines (Green) facilitate the critical oxidative addition step.

Module 2: Debenzylation Troubleshooting (C-O Bond Cleavage)

User Reported Issue

"I need to remove the benzyl group to get the phenol. I used H2 and Pd/C. The benzyl group came off, but the Chlorine was also removed (dechlorination), giving me 3-methylphenol. How do I keep the Chlorine?"

Root Cause Analysis

Catalytic Hydrogenolysis (H2 + Pd/C) is non-selective for aryl chlorides. The bond dissociation energy of Ar-Cl is low enough that palladium will cleave it under standard hydrogenation conditions, especially in electron-rich rings.

Resolution: Lewis Acid-Mediated Cleavage (Non-Reductive)

Do not use transition metals. Use a Lewis Acid strategy that targets the oxygen lone pairs rather than the aromatic ring.

The "Tokuyama" Protocol (BCl3 + Scavenger)

This is the gold standard for preserving halogenated aromatics during debenzylation.

• Reagents:

  • Reagent: Boron Trichloride (BCl3) (1M in CH2Cl2 or Hexanes).

  • Scavenger: Pentamethylbenzene (PMB). Crucial: Prevents the cleaved benzyl cation from re-attacking the electron-rich ring (Friedel-Crafts alkylation).

• Protocol:

  • Dissolve substrate (1.0 equiv) and Pentamethylbenzene (3.0 equiv) in dry CH2Cl2.

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add BCl3 (2.0 equiv) dropwise.

  • Stir at -78°C for 30 mins, then warm to 0°C.

  • Quench: Pour into ice water/NaHCO3.

• Why this works: BCl3 coordinates to the ether oxygen. The bond breaks via an S_N1-like mechanism. The PMB traps the benzyl cation. The Ar-Cl bond is chemically inert to BCl3.

Alternative: Oxidative Deprotection (DDQ)

If the substrate is acid-sensitive, use DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone).

• Conditions: DDQ (1.2 equiv), CH2Cl2/H2O (18:1), Room Temp.

• Note: Slower than BCl3 but milder.

Decision Logic for Deprotection

Caption: Workflow for selecting the deprotection method. Method B is required to prevent side-reactions involving the aryl chloride.

FAQ: Frequently Asked Questions

Q1: Can I use Pd(OAc)2 + PPh3 instead of buying expensive precatalysts? A: Generally, no. While cheaper, generating the active Pd(0) species in situ with simple triphenylphosphine is inefficient for this hindered substrate. You will likely see rapid catalyst death (Palladium black precipitation) before the reaction completes. If cost is a major constraint, try Pd(OAc)2 + SPhos (water-soluble, robust) but ensure the ratio is 1:2.

Q2: I see a "homocoupling" impurity (Ar-Ar dimer). What caused this? A: This usually indicates that the Transmetallation step is too slow, or you have oxygen in the system.

• Fix 1: Degas solvents more thoroughly (sparge with Argon for 15 mins).

• Fix 2: Switch the base.[2] If using Carbonate, switch to K3PO4 or CsF .

Q3: Is the BCl3 reaction dangerous? A: Yes. BCl3 reacts violently with moisture, producing HCl gas. Perform the reaction in a fume hood, use dry glassware, and quench carefully by adding the reaction mixture to the ice water, not the other way around.

References

• Buchwald-Hartwig Amination & Cross Coupling

  • Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

  • - Definitive guide on why XPhos/RuPhos are needed for hindered chlorides.

• Selective Debenzylation (BCl3 Method)

  • Okano, K., et al. (2008).[3][4] "Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger." Synlett.

  • - The specific protocol for preserving sensitive groups during debenzylation.

• PEPPSI Catalyst Systems

  • Organ, M. G., et al. (2009). "Pd-PEPPSI-IPr: A highly active and selective catalyst for the Suzuki-Miyaura cross-coupling." Chemistry – A European Journal.

  • - Alternative robust catalyst for hindered substrates.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

work-up procedure for quenching reactions with 2-(Benzyloxy)-1-chloro-3-methylbenzene

Technical Support Center: 2-(Benzyloxy)-1-chloro-3-methylbenzene

Ticket #402: Work-Up & Quenching Protocols

Status: Open Agent: Senior Application Scientist Subject: Optimization of quench/work-up for benzyl ether scaffold (CAS: Analogous to 2-chloro-3-methylphenol derivatives)

Executive Summary

You are working with 2-(Benzyloxy)-1-chloro-3-methylbenzene , a lipophilic aryl chloride protected as a benzyl ether. This scaffold presents two distinct "quenching" scenarios depending on your stage of synthesis.

• Post-Synthesis Quench: Removing excess benzyl bromide and inorganic bases after Williamson ether formation.

• Post-Functionalization Quench: Controlled protonolysis or electrophilic trapping of the sensitive aryl-lithium species derived from the chloro-handle.

This guide provides self-validating protocols for both scenarios, ensuring high purity and preventing the cleavage of the acid-sensitive

-benzyl group.

Module 1: Quenching the Ether Synthesis (Removal of Benzyl Bromide)

Context: You have synthesized the target molecule via Williamson ether synthesis (

/DMF or Acetone). The Problem: Residual benzyl bromide ( ) is a potent lachrymator and difficult to separate via chromatography due to similar polarity (Rf) to the product.

The "Amine Scavenger" Protocol

Instead of attempting difficult distillations, chemically modify the impurity into a water-soluble salt before the aqueous work-up.

Step-by-Step Procedure:

• Monitor: Confirm reaction completion by TLC.

• The Scavenger Spike: Add N,N-Dimethylethylenediamine (1.5 equiv w.r.t residual BnBr) or Triethylamine (TEA) to the reaction mixture.

  • Why? The amine undergoes

    substitution with to form a quaternary ammonium salt.

• Agitation: Stir at reaction temperature (usually 60°C) for 30–60 minutes.

• Validation: Spot TLC. The

  spot (high Rf) should disappear, replaced by a baseline spot (ammonium salt).

• Partition:

  • Dilute with MTBE or Ethyl Acetate .

  • Wash with 1M HCl (carefully, see Note A) or Water . The ammonium salt partitions into the aqueous phase.

  • Note A: A brief 1M HCl wash removes the excess amine scavenger. The benzyl ether product is stable to dilute acid at RT for short durations.

Data: Solvent Partitioning Efficiency

Solvent System	Product Distribution	Impurity (Ammonium Salt)	Emulsion Risk
MTBE / Water	>98% Organic	>99% Aqueous	Low (Recommended)
DCM / Water	>98% Organic	>99% Aqueous	High
EtOAc / Brine	>95% Organic	>90% Aqueous	Moderate

Module 2: Quenching Lithium-Halogen Exchange (The Ar-Li Species)

Context: You have performed a halogen-metal exchange on the chloro-position using

-BuLi to generate the aryl-lithium intermediate. The Problem: The reaction is highly exothermic. Improper quenching leads to protonation (yield loss) or "hot spots" that cause side reactions (e.g., Wurtz coupling).

The "Reverse Quench" Protocol

For electrophilic trapping (e.g., reaction with an aldehyde or DMF), do not simply dump the electrophile into the lithiated pot if the electrophile is acid-sensitive or enolizable.

Step-by-Step Procedure:

• Cooling: Ensure the Ar-Li solution is at -78°C .

• The Quench (Protonolysis):

  • Reagent:Saturated

    (aq) or Methanol (anhydrous) .

  • Technique: Add the quench solution slowly down the side of the flask to pre-cool it before it hits the reaction mass.

  • Why? Direct addition to the center causes localized heating, which can degrade the

    -Bn group or cause isomerization.

• The Quench (Electrophile):

  • Transfer the Ar-Li species via cannula into a pre-cooled solution of the electrophile (Reverse Addition).

  • Benefit: Maintains an excess of electrophile relative to the nucleophile, preventing double-addition side products.

Module 3: Visual Workflows (Graphviz)

Workflow A: Synthesis Work-Up Decision Tree

Caption: Logic flow for removing benzyl bromide and isolating the target ether.

[1]

Workflow B: Emulsion Troubleshooting

Caption: Step-by-step resolution for persistent emulsions during extraction.

Troubleshooting & FAQs

Q1: My product is an oil and I suspect residual solvent is trapped. Can I heat it?

• Answer: Be cautious. While benzyl ethers are thermally stable, the benzyl-oxygen bond can undergo homolysis at very high temperatures (>150°C) or in the presence of trace acids.

• Recommendation: Use a high-vacuum line (< 1 mbar) at 40–50°C. If it remains an oil, consider seeding with a similar crystalline derivative or performing a "solvent chase" with pentane to remove trapped DCM/EtOAc.

Q2: During the lithiation quench, the solution turned dark black/brown. Is my product gone?

• Answer: Not necessarily. Organolithium reactions often generate colored charge-transfer complexes.

• Action: Proceed with the aqueous quench (

  ). If the color dissipates to a pale yellow/orange upon contact with water, your species was likely intact. If the dark color persists in the organic layer, check for oxidative dimerization (biaryl formation) via LC-MS.

Q3: Can I use

to acidify the workup?

• Answer: Avoid. Strong protic acids can cleave the benzyl ether (debenzylation) to regenerate the phenol.

• Correction: Use 1M HCl or Saturated

  . If lower pH is absolutely required, keep the contact time under 5 minutes and keep the mixture cold (0°C).

References

• Removal of Benzyl Bromide: Org. Process Res. Dev. 2012, 16, 5, 1069–1081. (Discusses amine scavenging for alkyl halides).

• Lithium-Halogen Exchange Dynamics: J. Am. Chem. Soc. 2007, 129, 13, 3812–3813. (Mechanistic insights into quench rates).

• Benzyl Ether Stability: Greene's Protective Groups in Organic Synthesis, 5th Ed. Wuts, P.G.M.[2] (Standard reference for stability conditions).

• Emulsion Breaking: Department of Chemistry, University of Rochester. "Tips & Tricks: Emulsions".

Sources

• 1. ethz.ch [ethz.ch]
• 2. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Technical Comparison of Analytical Modalities for 2-(Benzyloxy)-1-chloro-3-methylbenzene

Executive Summary

2-(Benzyloxy)-1-chloro-3-methylbenzene (CAS: Analogous to 1428448-69-6 series) serves as a critical regioselective intermediate in medicinal chemistry, particularly as a protected scaffold for 2-chloro-6-methylphenol derivatives. Its quality control is pivotal because the benzyl ether moiety acts as a protecting group that must remain satisfyingly stable during processing but cleavable under specific hydrogenation conditions.[1]

This guide objectively compares three primary analytical modalities—HPLC-UV , GC-MS , and 1H-NMR —to determine the optimal workflow for characterization. While NMR provides definitive structural elucidation, HPLC-UV is identified as the superior method for routine quantitative purity assessment due to the thermal lability risks associated with GC methods for benzyl ethers.

Comparative Analysis of Analytical Methods

Method A: High-Performance Liquid Chromatography (HPLC-UV)

Status: Gold Standard for Purity & Quantitation

HPLC is the preferred method for quantifying the target molecule (Product) against its primary impurity, the deprotected phenol (2-chloro-3-methylphenol), and the alkylating agent (benzyl bromide).

• Mechanism: Reverse-phase partition chromatography.

• Performance:

  • Selectivity: High.[2] The lipophilic benzyl ether elutes significantly later than the polar phenolic precursor.

  • Sensitivity: Excellent. The benzyl ring provides a strong chromophore at 254 nm.

  • Stability: Superior. Analysis occurs at ambient temperature, preventing thermal degradation.

Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

Status: Secondary Method for Identification

GC-MS is powerful for identifying the halogenated isotope pattern but carries risks for this specific ether.

• Mechanism: Volatilization followed by electron impact ionization.

• Performance:

  • Identification: Definitive. The chlorine atom provides a characteristic 3:1 isotope ratio (

    ).

  • Risk Factor: Moderate. Benzyl ethers can undergo thermal Claisen-type rearrangements or cleavage in the injector port if temperatures exceed 250°C, potentially leading to false impurity profiles (e.g., detecting phenol that isn't present in the bulk sample).

Method C: Proton Nuclear Magnetic Resonance ( H-NMR)

Status: Primary Method for Structural Validation

NMR is the only method capable of confirming the 1,2,3-substitution pattern of the benzene ring without reference standards.

• Mechanism: Magnetic resonance of proton nuclei.[3]

• Performance:

  • Structural Proof: The benzylic protons (

    ) appear as a distinct singlet at ~5.0 ppm, separating the aromatic signals of the benzyl group from the central chloro-methyl-phenyl ring.

Comparative Data Summary

The following table synthesizes performance metrics based on validated protocols for halogenated benzyl ethers.

Feature	HPLC-UV (Method A)	GC-MS (Method B)	H-NMR (Method C)
Primary Utility	Purity (%), Assay (w/w)	Identification, Residual Solvents	Structural Elucidation
Linearity ( )	> 0.999	> 0.995	N/A (Qualitative)
LOD / LOQ	0.05% / 0.15%	0.1% / 0.5%	~1-2%
Throughput	High (15 min/run)	Medium (30 min/run)	Low
Specificity	High (w/ gradient)	High (Mass fingerprint)	Absolute
Key Limitation	Requires reference standard	Thermal degradation risk	Low sensitivity for impurities

Detailed Experimental Protocols

Protocol 1: Reverse-Phase HPLC Purity Profiling

Objective: Quantify 2-(Benzyloxy)-1-chloro-3-methylbenzene and detect unreacted phenol.

System Parameters:

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (Suppresses phenol ionization, sharpening peaks).

• Mobile Phase B: Acetonitrile (ACN).[4]

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (benzyl absorption) and 210 nm (general).

• Temperature: 30°C.

Gradient Table:

Time (min)	% A (Water/Acid)	% B (ACN)	Event
0.0	60	40	Equilibration
2.0	60	40	Isocratic Hold
12.0	5	95	Linear Ramp
15.0	5	95	Wash

| 15.1 | 60 | 40 | Re-equilibration |

Causality of Protocol: The initial isocratic hold ensures the polar 2-chloro-3-methylphenol (impurity) elutes early but distinct from the void volume. The ramp to 95% ACN ensures the highly lipophilic benzyl ether elutes as a sharp peak (approx. RT 10-11 min).

Protocol 2: Structural Confirmation via H-NMR

Objective: Confirm regiochemistry (1-Cl, 2-OBn, 3-Me pattern).

Sample Prep: Dissolve 10 mg in 0.6 mL

(Chloroform-d). Instrument: 400 MHz spectrometer.

Key Diagnostic Signals (Expected):

• Benzylic Protons:

  5.05 ppm (Singlet, 2H). Crucial: If this is a doublet, the ether is not formed, or side-chain alkylation occurred.

• Methyl Group:

  2.35 ppm (Singlet, 3H).

• Aromatic Region (Benzyl):

  7.30 - 7.45 ppm (Multiplet, 5H).

• Aromatic Region (Core Ring):

  • The 1,2,3-substitution leaves three protons (H4, H5, H6).

  • Look for a Triplet (H5) around

    7.0 ppm and two Doublets (H4, H6) flanking it. This coupling pattern confirms the specific vicinal substitution.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for characterizing this molecule, prioritizing sample integrity.

Figure 1: Analytical Decision Matrix. Note the parallel use of HPLC for purity and NMR for structure, with GC-MS serving a confirmatory role.

Critical Quality Attributes (CQA) & Troubleshooting

The "Benzyl Cleavage" Artifact in GC-MS

When analyzing benzyl ethers via GC-MS, a common error is misinterpreting the mass spectrum.

• Observation: A large peak at m/z 91 (Tropylium ion) and a small molecular ion (

  ).

• Artifact: If the injector is too hot (>250°C), the ether bond may cleave in situ, showing a false peak for the deprotected phenol.

• Solution: Lower injector temperature to 200°C or use "Cold On-Column" injection.

HPLC Resolution Loss

• Issue: Co-elution of benzyl bromide (starting material) with the product.

• Fix: Benzyl bromide is less polar than the phenol but more polar than the product. Flatten the gradient slope between 60-80% ACN to resolve these species.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[5] (Standard text for interpretation of benzylic ether NMR shifts and coupling constants).

• National Institute of Standards and Technology (NIST). Mass Spectral Library. [Link] (Source for fragmentation patterns of benzyl ethers and chlorine isotope ratios).

• Ugland, K., et al. (1981).[6] "Determination of chlorinated phenols by high-performance liquid chromatography." Journal of Chromatography A, 213(1), 83-90. [Link] (Foundational method for separating chlorophenols from their ether derivatives).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 4. benzyl phenyl ether: Topics by Science.gov [science.gov]
• 5. Benzyl Phenyl Ether | C13H12O | CID 70352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]

A Comparative Guide to the Reactivity of 2-(Benzyloxy)-1-chloro-3-methylbenzene and Its Analogues

Prepared by a Senior Application Scientist

Introduction

In the landscape of medicinal chemistry and materials science, the functionalization of substituted aromatic rings is a cornerstone of molecular design. Aryl chlorides, in particular, represent a critical class of intermediates due to their stability, cost-effectiveness, and diverse reactivity in transformations like nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions. This guide provides an in-depth analysis of the comparative reactivity of 2-(Benzyloxy)-1-chloro-3-methylbenzene, a versatile building block, against a curated set of its structural analogues.

The reactivity of the C-Cl bond in 2-(Benzyloxy)-1-chloro-3-methylbenzene is intricately modulated by the electronic and steric interplay of its substituents. The electron-donating benzyloxy group, the electron-withdrawing chloro group, and the sterically demanding methyl group create a unique chemical environment. Understanding how modifications to this substitution pattern impact reactivity is paramount for optimizing reaction conditions, predicting outcomes, and designing novel synthetic pathways. This guide will delve into these nuances, supported by established chemical principles and detailed experimental protocols for empirical validation.

The Subject Molecule: 2-(Benzyloxy)-1-chloro-3-methylbenzene

The central molecule of our study features a chlorine atom flanked by a benzyloxy and a methyl group. This arrangement presents several key features influencing its reactivity:

• Electronic Effects: The benzyloxy group, through its oxygen atom, can exert a +M (mesomeric) or +R (resonance) effect, donating electron density to the aromatic ring. This effect is most pronounced at the ortho and para positions. However, the oxygen atom is also inductively withdrawing (-I effect). The methyl group is a weak electron-donating group (+I effect). The chlorine atom is inductively withdrawing (-I) and has a weak, deactivating +M effect.

• Steric Hindrance: The presence of two ortho substituents (benzyloxy and methyl) around the chlorine atom creates significant steric congestion. This can hinder the approach of nucleophiles or the coordination of bulky catalyst complexes.

These competing electronic and steric factors make predicting the reactivity of 2-(Benzyloxy)-1-chloro-3-methylbenzene non-trivial. To elucidate these effects, we will compare it with the following analogues:

• Analogue A: 1-Benzyloxy-2-chlorobenzene: Lacks the ortho-methyl group, isolating the electronic and steric influence of the benzyloxy group.

• Analogue B: 2-Chloro-1-methoxy-3-methylbenzene: Replaces the bulky benzyloxy group with a smaller methoxy group to probe steric effects.

• Analogue C: 1-Chloro-2,3-dimethylbenzene: Removes the strongly electron-donating oxygen-containing substituent to highlight the effect of two ortho-alkyl groups.

• Analogue D: 4-Benzyloxy-1-chloro-3-methylbenzene: Moves the benzyloxy group to the para position relative to the chlorine, altering its mesomeric effect on the reaction center.

Comparative Reactivity Analysis

The reactivity of these compounds will be assessed in two major classes of reactions: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism typically requires electron-withdrawing groups to stabilize the intermediate Meisenheimer complex. The reaction is highly sensitive to both electronic and steric effects.

Hypothesized Reactivity Order (SNAr): The rate of SNAr is generally low for non-activated aryl chlorides. However, for the sake of comparison under forcing conditions, the presence of electron-withdrawing groups and minimal steric hindrance is favorable. The electron-donating nature of the benzyloxy and methyl groups deactivates the ring towards SNAr.

A qualitative prediction of reactivity would be challenging without strong activation. However, we can predict that the steric hindrance in the parent molecule and Analogue C will significantly retard the reaction rate compared to Analogue A. The electronic deactivation from the benzyloxy group in the parent molecule, Analogue A, and Analogue D will make them less reactive than a simple chlorobenzene activated by a nitro group, for instance.

Palladium-Catalyzed Cross-Coupling (e.g., Suzuki Coupling)

Cross-coupling reactions are less dependent on the electronic nature of the aromatic ring in the same way as SNAr, but are highly sensitive to steric hindrance around the C-Cl bond, which can impede the oxidative addition step to the palladium(0) catalyst.

Hypothesized Reactivity Order (Suzuki Coupling): Analogue D > Analogue A > Analogue B > 2-(Benzyloxy)-1-chloro-3-methylbenzene > Analogue C

• Analogue D (4-Benzyloxy-1-chloro-3-methylbenzene): The chlorine is the least sterically hindered among the benzyloxy-containing analogues, making it likely the most reactive.

• Analogue A (1-Benzyloxy-2-chlorobenzene): Possesses steric hindrance from one ortho benzyloxy group.

• Analogue B (2-Chloro-1-methoxy-3-methylbenzene): The smaller methoxy group should offer less steric hindrance than the benzyloxy group, potentially making it more reactive than the parent compound.

• 2-(Benzyloxy)-1-chloro-3-methylbenzene: The bulky benzyloxy and the methyl group create a highly hindered environment around the C-Cl bond, likely leading to a slower reaction rate.

• Analogue C (1-Chloro-2,3-dimethylbenzene): The presence of two ortho-alkyl groups is known to significantly decrease reactivity in cross-coupling reactions.

Table 1: Predicted Comparative Reactivity

Compound	Analogue	Key Differentiating Feature(s)	Predicted SNAr Reactivity	Predicted Suzuki Coupling Reactivity
2-(Benzyloxy)-1-chloro-3-methylbenzene	Parent	Bulky ortho-benzyloxy and ortho-methyl groups	Very Low	Low
1-Benzyloxy-2-chlorobenzene	A	Removal of the ortho-methyl group	Low	Moderate
2-Chloro-1-methoxy-3-methylbenzene	B	Smaller ortho-methoxy group instead of benzyloxy	Very Low	Moderate to Low
1-Chloro-2,3-dimethylbenzene	C	No oxygen-containing substituent, two ortho-methyl groups	Very Low	Very Low
4-Benzyloxy-1-chloro-3-methylbenzene	D	Benzyloxy group is para to the chlorine, less steric hindrance	Low	High

Experimental Protocols for Reactivity Comparison

To empirically validate the predicted reactivity, standardized experimental protocols are essential. The following methods describe a parallel experiment to compare the reactivity of the parent compound and its analogues in a Suzuki-Miyaura cross-coupling reaction.

General Procedure for Comparative Suzuki-Miyaura Coupling

This protocol is designed to be carried out in parallel for the parent compound and each analogue to ensure a fair comparison.

Materials:

• 2-(Benzyloxy)-1-chloro-3-methylbenzene (Parent)

• Analogue A, B, C, and D

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate tribasic (K3PO4)

• Toluene, anhydrous

• Water, degassed

• Internal standard (e.g., dodecane)

• Reaction vials with stir bars

Workflow Diagram:

Caption: Workflow for the comparative Suzuki-Miyaura coupling experiment.

Step-by-Step Protocol:

• Reaction Setup: In a series of identical reaction vials, add the respective aryl chloride (1.0 mmol), phenylboronic acid (1.5 mmol), and potassium phosphate (2.0 mmol). Add a precise amount of an internal standard (e.g., dodecane) to each vial.

• Catalyst Preparation: In a separate vial, prepare a stock solution of the catalyst by dissolving palladium(II) acetate (0.02 mmol per reaction) and SPhos (0.04 mmol per reaction) in a mixture of toluene and water (e.g., 10:1 ratio, 2 mL per reaction).

• Reaction Initiation: Add the catalyst solution to each reaction vial. Seal the vials and place them in a preheated aluminum block at 100 °C.

• Monitoring and Analysis: At specified time intervals (e.g., 1, 2, 4, 8, and 24 hours), take an aliquot from each reaction mixture. Quench the aliquot with water, extract with a suitable solvent (e.g., ethyl acetate), and analyze by GC-MS to determine the conversion of the starting material and the yield of the biphenyl product relative to the internal standard.

• Data Interpretation: Plot the yield of the product as a function of time for each compound. The initial reaction rate can be determined from the slope of these curves, providing a quantitative measure of relative reactivity.

Mechanistic Considerations and Rationale

The choice of the SPhos ligand in the protocol is deliberate. Buchwald-type biaryl phosphine ligands are known to be highly effective for the coupling of sterically hindered aryl chlorides due to their bulk and electron-rich nature, which promotes the oxidative addition step.

Diagram of the Catalytic Cycle:

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The oxidative addition of the aryl chloride to the Pd(0) complex is often the rate-determining step, especially for sterically hindered substrates. The benzyloxy and methyl groups in 2-(Benzyloxy)-1-chloro-3-methylbenzene create a challenging steric environment for this step, which is why its reactivity is predicted to be low. By systematically removing or altering these groups in the analogues, we can directly probe their impact on this critical step of the catalytic cycle.

Conclusion and Future Directions

This guide has provided a framework for understanding and predicting the comparative reactivity of 2-(Benzyloxy)-1-chloro-3-methylbenzene and its analogues. Based on fundamental principles of organic chemistry, we have hypothesized a reactivity order for both SNAr and Suzuki-Miyaura cross-coupling reactions. The provided experimental protocol offers a robust method for empirically testing these hypotheses and generating valuable quantitative data.

For researchers and drug development professionals, this analysis underscores the importance of considering both electronic and steric effects in the design of synthetic routes. The insights gained from such comparative studies can guide the selection of appropriate starting materials and reaction conditions, ultimately accelerating the discovery and development of new chemical entities. Future work could involve expanding the set of analogues to include different electronic groups or exploring a wider range of cross-coupling reactions to build a more comprehensive reactivity map.

References

• Title: Cross-Coupling Reactions: A Practical Guide Source: Royal Society of Chemistry URL: [Link]

• Title: The Suzuki-Miyaura Cross-Coupling Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Steric and Electronic Effects in the Suzuki-Miyaura Reaction Source: American Chemical Society Publications URL: [Link]

• Title: Buchwald-Hartwig Amination Source: Wikipedia URL: [Link] (Provides context on ligands often used for challenging couplings).

Analytical Method Selection Guide: Quantitative Profiling of 2-(Benzyloxy)-1-chloro-3-methylbenzene

Executive Summary & Molecule Profile

This guide provides a comparative technical analysis for the quantitative profiling of 2-(Benzyloxy)-1-chloro-3-methylbenzene (BCMB). This molecule is a typical protected phenolic intermediate—specifically the benzyl ether of 2-chloro-3-methylphenol.

In drug development, this compound represents a critical control point. The benzyl group serves as a protecting group, rendering the molecule significantly more lipophilic than its precursor. The analytical challenge lies in separating the highly non-polar target from potentially genotoxic alkylating reagents (benzyl chloride) and the polar phenolic starting material.

Chemical Profile[1][2][3][4][5][6][7][8]

• Target Analyte: 2-(Benzyloxy)-1-chloro-3-methylbenzene

• Molecular Weight: ~232.7 g/mol

• Key Properties: High lipophilicity (LogP ~4.5–5.0), UV active (benzenoid bands), thermally stable up to ~200°C but prone to oxidative cleavage or hydrogenolysis.

• Critical Impurities:

  • 2-Chloro-3-methylphenol: (Precursor, Polar, H-bond donor).

  • Benzyl Chloride: (Reagent, Genotoxic, Reactive).

  • Dibenzyl Ether: (Side-product, Lipophilic).

Strategic Analysis: Method Selection Matrix

The choice between HPLC and GC depends on the specific phase of development and the matrix complexity.

Comparative Assessment

Feature	Method A: RP-HPLC (UV/DAD)	Method B: GC-FID	Method C: qNMR
Primary Utility	Purity & Impurity Profiling	Process Monitoring (IPC)	Reference Standard Potency
Selectivity	Excellent for separating polar phenols from non-polar ethers.	High resolution for volatiles; poor for very high boilers.	Absolute specificity; no reference standard needed for response factor.
Sensitivity (LOD)	High (<0.05%).	Moderate (<0.1%).	Low (~1.0% typically).
Robustness	High. No thermal degradation risk.	Risk: Benzyl ethers can cleave in hot injectors (>250°C).	High, but requires deuterated solvents.
Throughput	Moderate (15–25 min/run).	Fast (8–12 min/run).	Slow (Manual processing).

Decision Logic (Graphviz Diagram)

Figure 1: Analytical Decision Tree for Benzyl Ether Intermediates.

Method A: High-Performance Liquid Chromatography (Recommended)[7]

Rationale: RP-HPLC is the "Gold Standard" here because the polarity difference between the starting phenol (2-chloro-3-methylphenol) and the product (BCMB) is vast. The phenol will elute early, while the ether elutes late. HPLC avoids the risk of thermal debenzylation inside the instrument.

Protocol Specification

• Instrument: HPLC with Diode Array Detector (DAD).

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge), 4.6 x 150 mm, 3.5 µm or 5 µm.

  • Why: The "end-capping" reduces silanol interactions with the lone pairs on the ether oxygen and the chloro group, ensuring sharp peaks.

• Mobile Phase:

  • Solvent A: 0.1% Phosphoric Acid in Water (Suppresses phenol ionization, keeping it sharp).

  • Solvent B: Acetonitrile (ACN).[1]

• Gradient Profile:

  • Initial: 40% B (Holds the polar phenol).

  • Ramp: 40% to 90% B over 15 minutes.

  • Hold: 90% B for 5 minutes (Elutes the lipophilic BCMB and dibenzyl ether).

  • Re-equilibrate: 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection:

  • 210 nm: Maximal sensitivity for Benzyl Chloride (weak chromophore).

  • 270 nm: Specificity for the aromatic ether BCMB (avoids solvent cutoff noise).

• Column Temperature: 30°C (Controls viscosity and retention reproducibility).

System Suitability Criteria (Self-Validating)

• Resolution (Rs): > 2.0 between 2-chloro-3-methylphenol and BCMB.

• Tailing Factor: < 1.5 for the BCMB peak.

• Precision: RSD < 1.0% for 6 replicate injections of the standard.

Method B: Gas Chromatography (High Throughput Alternative)

Rationale: Valid only if the molecule is proven thermally stable. Useful for rapid reaction monitoring where the high boiling point of the ether suggests a thin-film column.

Protocol Specification

• Inlet: Split/Splitless (Split ratio 20:1). CRITICAL: Set Inlet Temp < 220°C.

  • Expert Insight: Benzyl ethers can undergo "thermal debenzylation" in hot injectors (>250°C), creating a false positive for the phenol impurity.

• Column: DB-5ms or ZB-5 (5% Phenyl-arylene, 95% Dimethylpolysiloxane), 30m x 0.25mm x 0.25µm.

• Carrier Gas: Helium or Hydrogen (Constant flow 1.2 mL/min).

• Oven Program:

  • 50°C (hold 1 min) -> Ramp 20°C/min -> 280°C (hold 3 min).

• Detector: FID at 300°C.

Quantitative Performance Data (Representative)

The following data represents expected performance metrics for BCMB validation based on ICH Q2(R2) guidelines for a Class 1 drug substance intermediate.

Parameter	HPLC-UV (Method A)	GC-FID (Method B)	Acceptance Criteria
Linearity (R²)	> 0.9995	> 0.9990	R² ≥ 0.999
Range	0.05% – 120% of target	0.1% – 120% of target	Covers impurity to assay levels
LOD (Limit of Detection)	0.03 µg/mL	0.10 µg/mL	S/N ≥ 3:1
LOQ (Limit of Quantitation)	0.10 µg/mL	0.30 µg/mL	S/N ≥ 10:1
Recovery (Accuracy)	98.5% – 101.5%	97.0% – 102.0%	98.0% – 102.0% (Assay)
Specificity	Resolved from Benzyl Chloride	Co-elution risk (Benzaldehyde)	No interference at Rt

Experimental Workflow & Causality

The following diagram illustrates the sample preparation and logic flow, emphasizing the removal of reactive benzyl chloride which can damage HPLC columns over time.

Figure 2: Sample Preparation Workflow to Protect Analytical Equipment.

Expert Insight: The "Benzyl Chloride" Trap

Benzyl chloride is a strong alkylating agent. If you inject a raw reaction mixture directly into an HPLC:

• It may react with the stainless steel frits or the column stationary phase over time.

• In GC, it degrades rapidly to benzyl alcohol or polymerizes in the liner. Recommendation: Always perform the quench/extraction step (Figure 2) before quantitative analysis to ensure the instrument measures the stable product, not transient reactive species.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[2]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2011). Introduction to Modern Liquid Chromatography. Wiley. (Standard text for HPLC method development causality).

• Britt, P. F., et al. (2011). Direct Detection of Products from the Pyrolysis of 2-Phenethyl Phenyl Ether.[3] The Journal of Physical Chemistry A. (Demonstrates thermal instability of benzyl ethers).

• PubChem. (n.d.). 1-Chloro-3-methylbenzene (Precursor Data). National Library of Medicine. Link

Sources

• 1. jocpr.com [jocpr.com]
• 2. fda.gov [fda.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene for Researchers and Drug Development Professionals

This in-depth technical guide provides a comparative analysis of synthetic routes to 2-(Benzyloxy)-1-chloro-3-methylbenzene, a key intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. The strategic placement of the benzyl protecting group on the sterically hindered and electronically modified phenol, 2-chloro-6-methylphenol, presents unique challenges. This guide offers a critical evaluation of three distinct methodologies: the classical Williamson ether synthesis, a modern approach utilizing a pyridinium-based benzylating agent, and a palladium-catalyzed cross-coupling reaction. Each route is detailed with step-by-step protocols, mechanistic insights, and a comparative analysis to aid researchers in selecting the most suitable method for their specific needs.

Introduction to the Target Molecule

2-(Benzyloxy)-1-chloro-3-methylbenzene serves as a crucial building block in medicinal chemistry and materials science. The benzyl ether acts as a robust protecting group for the phenolic hydroxyl, which can be readily removed under various conditions, allowing for late-stage functionalization. The chloro and methyl substituents on the aromatic ring provide steric and electronic handles for further synthetic transformations, making this molecule a versatile intermediate in the development of complex molecular architectures. The efficient and selective synthesis of this compound is therefore of significant interest.

Route 1: The Classical Approach - Williamson Ether Synthesis

The Williamson ether synthesis, a cornerstone of organic chemistry for over a century, remains a widely used method for the preparation of ethers.[1] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a deprotonated alcohol (alkoxide) attacks an alkyl halide.[1]

Mechanistic Rationale

The synthesis of 2-(Benzyloxy)-1-chloro-3-methylbenzene via the Williamson route involves the deprotonation of 2-chloro-6-methylphenol to form the corresponding phenoxide. This is typically achieved using a moderately strong base such as potassium carbonate. The resulting phenoxide anion then acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide and displacing the bromide leaving group to form the desired ether. The choice of a polar aprotic solvent like acetone or N,N-dimethylformamide (DMF) is crucial to solvate the cation of the base without solvating the nucleophile, thus enhancing its reactivity.

Caption: Workflow for the Williamson Ether Synthesis.

Experimental Protocol

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-6-methylphenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous acetone (or DMF) to the flask (approximately 10-15 mL per gram of the phenol).

• Stirring: Stir the suspension at room temperature for 20 minutes to facilitate the formation of the phenoxide.

• Addition of Benzyl Bromide: Slowly add benzyl bromide (1.1 eq) to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux (for acetone, ~56 °C) and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel.

Route 2: The Modern Approach - Benzylation using 2-Benzyloxy-1-methylpyridinium Triflate

To circumvent the often harsh basic conditions of the Williamson ether synthesis, modern methods have been developed that proceed under neutral conditions. One such elegant approach involves the use of 2-benzyloxy-1-methylpyridinium triflate as a powerful benzylating agent.[2] This reagent can be prepared beforehand or, more conveniently, generated in situ.

Mechanistic Rationale

This method relies on the activation of 2-benzyloxypyridine by N-methylation with methyl triflate to form the highly reactive 2-benzyloxy-1-methylpyridinium triflate.[2] This salt then serves as an electrophilic source of a benzyl group. The alcohol, in this case, 2-chloro-6-methylphenol, attacks the benzylic carbon, leading to the formation of the desired ether and releasing 1-methyl-2-pyridone as a byproduct. The reaction is typically carried out in a non-polar solvent like toluene, and a mild, insoluble base such as magnesium oxide can be added to scavenge the triflic acid that may be generated, although the reaction is generally considered to proceed under neutral conditions.

Caption: Workflow for Benzylation using 2-Benzyloxy-1-methylpyridinium Triflate.

Experimental Protocol

• Setup: In a flame-dried round-bottom flask under an inert atmosphere, combine 2-chloro-6-methylphenol (1.0 eq), 2-benzyloxypyridine (1.2 eq), and magnesium oxide (1.2 eq).

• Solvent Addition: Add anhydrous toluene to the flask.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Activation: Slowly add methyl triflate (1.2 eq) to the stirred mixture.

• Reaction: Allow the reaction to warm to room temperature and then heat to 90 °C. Monitor the reaction by TLC until the starting phenol is consumed (typically 12-24 hours).

• Work-up: Cool the reaction mixture to room temperature and filter through a pad of celite to remove insoluble materials.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by column chromatography on silica gel to afford the pure product.

Route 3: The Catalytic Approach - Palladium-Catalyzed Benzylation

Palladium catalysis has revolutionized organic synthesis, and the formation of ethers is no exception. A palladium-catalyzed approach to benzylation offers a mild and efficient alternative, operating under neutral conditions and with high functional group tolerance.[3]

Mechanistic Rationale

This method involves the reaction of a phenol with a benzylating agent, such as benzyl methyl carbonate, in the presence of a palladium catalyst. The catalytic cycle is believed to proceed through the formation of a π-benzylpalladium complex. The phenol then acts as a nucleophile, attacking the benzyl group to form the desired ether and regenerating the palladium catalyst. The use of a suitable phosphine ligand, such as DPEphos, is critical for the efficiency of the reaction. This method avoids the need for strong bases and produces volatile byproducts.[3]

Caption: Workflow for Palladium-Catalyzed Benzylation.

Experimental Protocol

• Catalyst Preparation: In a glovebox or under an inert atmosphere, charge a dry reaction vessel with the palladium precursor (e.g., Pd(η³-C₃H₅)Cp, 2 mol%) and the phosphine ligand (e.g., DPEphos, 4 mol%).

• Reactant Addition: Add 2-chloro-6-methylphenol (1.0 eq) and benzyl methyl carbonate (1.2 eq) to the vessel, followed by anhydrous toluene.

• Reaction: Seal the vessel and heat the reaction mixture to 60-80 °C. Monitor the progress of the reaction by GC-MS or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature and pass it through a short plug of silica gel to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be further purified by column chromatography if necessary.

Comparative Analysis

Feature	Williamson Ether Synthesis	Benzylation via Pyridinium Salt	Palladium-Catalyzed Benzylation
Reaction Conditions	Basic (K₂CO₃), Reflux	Neutral, Heat	Neutral, Catalytic, Heat
Reagents	2-chloro-6-methylphenol, Benzyl bromide, K₂CO₃	2-chloro-6-methylphenol, 2-Benzyloxypyridine, MeOTf	2-chloro-6-methylphenol, Benzyl methyl carbonate, Pd catalyst, Ligand
Typical Yields	Good to excellent	Good to excellent	High
Advantages	Inexpensive reagents, well-established procedure, scalable	Mild, neutral conditions, avoids strong bases	Very mild, neutral conditions, high functional group tolerance, catalytic
Disadvantages	Requires a base which can be problematic for sensitive substrates, potential for side reactions	Requires a stoichiometric activating agent (MeOTf), pyridinium byproduct to be removed	Requires an expensive palladium catalyst and ligand, sensitive to air and moisture

Conclusion

The choice of synthetic route to 2-(Benzyloxy)-1-chloro-3-methylbenzene is highly dependent on the specific requirements of the synthesis, including the presence of other functional groups in the molecule, cost considerations, and scalability.

• The Williamson ether synthesis is a robust and cost-effective method that is well-suited for large-scale production, provided the substrate is stable to basic conditions.

• Benzylation using 2-benzyloxy-1-methylpyridinium triflate offers a significant advantage when working with base-sensitive substrates, as it proceeds under neutral conditions. The in situ generation of the reagent adds to its convenience.

• Palladium-catalyzed benzylation represents the state-of-the-art in mild and selective etherification. While the cost of the catalyst may be a consideration, its high efficiency and exceptional functional group tolerance make it an excellent choice for complex, late-stage syntheses where preserving molecular integrity is paramount.

Ultimately, a careful evaluation of these factors will guide the researcher in selecting the optimal synthetic strategy for their target molecule.

References

• Kuwano, R., & Kusano, H. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Letters, 10(9), 1795–1798. [Link]

• Poon, K. W. C., & Dudley, G. B. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Beilstein Journal of Organic Chemistry, 4, 43. [Link]

• Tummatorn, J., Albiniak, P. A., & Dudley, G. B. (2007). Synthesis of Benzyl Esters Using 2-Benzyloxy-1-methylpyridinium Triflate. The Journal of Organic Chemistry, 72(23), 8962–8964. [Link]

• Durst, H. D., & Gokel, G. W. (n.d.). Experimental Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols [organic-chemistry.org]